Detailed Structural & Synthetic Analysis: 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate
[1] Part 1: Executive Summary & Chemical Identity The compound 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate represents a specialized derivative of the quinazolin-4(3H)-one scaffold, a "privileged structure" in medicinal ch...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Part 1: Executive Summary & Chemical Identity
The compound 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate represents a specialized derivative of the quinazolin-4(3H)-one scaffold, a "privileged structure" in medicinal chemistry known for its broad pharmacological profile (anticonvulsant, antimicrobial, and anticancer activities).
Chemically, the nomenclature "3(4H)-yl butyrate" indicates an esterification at the 3-position heteroatom. Since the 3-position in a quinazolinone is a nitrogen, this structure implies an
-acyloxy linkage (), derived from the -hydroxy tautomer (3-hydroxy-2-methylquinazolin-4(3H)-one). This structural motif is often explored to improve lipophilicity, membrane permeability (prodrug strategy), or to act as an acyl-transfer agent in biochemical assays.
Cyclic Amide (Lactam), Ester, Imine-like () character
Predicted LogP
~2.1 (Moderate Lipophilicity)
Part 2: Structural Logic & Pharmacophore Analysis
The molecule is composed of three distinct functional domains, each contributing to its physicochemical behavior.
The Quinazolinone Core: A planar, bicyclic aromatic system that facilitates
stacking interactions with biological targets (e.g., DNA intercalation or enzyme active sites).
The 2-Methyl Substituent: Provides steric bulk and prevents free rotation in certain binding pockets, often enhancing selectivity compared to the unsubstituted analog.
The N-Butyryloxy Tail: The "butyrate" ester acts as a lipophilic handle. In vivo, this bond is susceptible to cleavage by esterases, potentially releasing the active
-hydroxy quinazolinone or generating the butyrate anion (a known histone deacetylase inhibitor).
Structural Visualization (DOT)
[3]
Part 3: Synthesis Protocol (Self-Validating System)
The synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate requires a stepwise construction of the heterocyclic ring followed by functionalization of the N3 nitrogen. This protocol is designed to be self-validating: intermediates are isolated as solids with distinct melting points, ensuring purity before proceeding.
Phase 1: Formation of the Benzoxazinone Intermediate
Mechanism: Nucleophilic attack of the amine on the anhydride, followed by intramolecular cyclization.
Protocol:
Reflux Anthranilic acid in excess Acetic Anhydride for 1–2 hours.
Validation Point: Upon cooling, the excess anhydride is removed (distillation or washing). The product, 2-Methyl-4H-3,1-benzoxazin-4-one , precipitates as a solid (MP: ~180–182°C).
Why: This activates the carboxylic acid for the subsequent amine insertion.
Phase 2: Ring Expansion to N-Hydroxy Quinazolinone
Dissolve the benzoxazinone in Ethanol or Pyridine.
Add Hydroxylamine HCl and reflux for 3–4 hours.
Validation Point: The reaction mixture is poured into ice water. The product, 3-Hydroxy-2-methylquinazolin-4(3H)-one , precipitates. (MP: ~245–248°C).[1]
Critical Step: Ensure the product is fully dried to remove water, which would hydrolyze the reagent in Phase 3.
Phase 3: Esterification (The "Butyrate" Installation)
Suspend the 3-hydroxy compound in dry DCM under Nitrogen atmosphere.
Add TEA; the mixture may clear as the salt forms.
Cool to 0°C. Add Butyryl Chloride dropwise to prevent exotherm-driven side reactions.
Stir at Room Temperature for 2–4 hours.
Workup: Wash with
(aq) to remove acid, then water. Dry organic layer over .
Purification: Recrystallize from Ethanol/Hexane.
Synthetic Pathway Diagram (DOT)
Part 4: Analytical Characterization
To confirm the structure of the synthesized 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate , the following spectroscopic signatures must be observed.
Proton NMR (
NMR, 400 MHz,
)
The absence of the
peak (typically broad, >10 ppm) and the appearance of the butyryl chain signals confirm esterification.
Proton Group
Chemical Shift (, ppm)
Multiplicity
Integration
Assignment
Aromatic
8.20 – 7.40
Multiplet
4H
Quinazolinone ring protons (H5-H8)
2-Methyl
2.65 – 2.70
Singlet
3H
at C2 position
-Methylene
2.75 – 2.80
Triplet
2H
-Methylene
1.80 – 1.90
Sextet
2H
Terminal Methyl
1.05 – 1.10
Triplet
3H
Infrared Spectroscopy (FT-IR)[5]
Ester Carbonyl (
): A sharp, intense band around 1760–1780 cm⁻¹ . This is distinctively higher in frequency than the amide carbonyl due to the electron-withdrawing oxygen.
Lactam Carbonyl (
): A strong band around 1680–1695 cm⁻¹ (Quinazolinone ring ketone).
Absence of OH: No broad band at 3200–3400 cm⁻¹, confirming the reaction of the hydroxyl group.
Part 5: Pharmacological Context & Applications[6][7]
Prodrug Design
The "yl butyrate" moiety serves as a masking group for the N-hydroxy functionality. N-hydroxy quinazolinones can be potent chelators or radical scavengers but often suffer from rapid glucuronidation. The butyrate ester increases lipophilicity (LogP), facilitating passive transport across cell membranes. Once intracellular, esterases hydrolyze the ester, releasing the active pharmacophore.
Acyl Transfer Reactivity
Compounds of this class (N-acyloxy imides/lactams) are "activated esters." They can react with nucleophiles (like amines in protein lysine residues) under mild conditions. This property makes them useful as:
Covalent Inhibitors: Potentially acylating active site residues of serine proteases.
Mutagenicity Probes: Some N-acyloxy derivatives interact with DNA; handling requires strict safety protocols (gloves, fume hood).
Antimicrobial Activity
Derivatives of 2-methylquinazolin-4(3H)-one have demonstrated efficacy against Gram-positive bacteria (S. aureus) and fungi (C. albicans).[2] The addition of the butyrate chain adds a hydrophobic tail that may disrupt bacterial cell membranes, a common mechanism for alkyl-chain substituted heterocycles.
References
Synthesis of Quinazolinone Core
Title: Synthesis and biological evaluation of 2-substituted quinazolin-4(3H)-ones.
An In-depth Technical Guide to 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate and its Derivatives: Synthesis, Characterization, and Therapeutic Potential
Introduction to the Quinazolinone Core The quinazolinone structure, a fusion of benzene and pyrimidine rings, is a privileged scaffold in drug discovery.[8] Its derivatives have demonstrated a wide array of pharmacologic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction to the Quinazolinone Core
The quinazolinone structure, a fusion of benzene and pyrimidine rings, is a privileged scaffold in drug discovery.[8] Its derivatives have demonstrated a wide array of pharmacological effects, including anti-inflammatory, anticancer, antibacterial, antifungal, anticonvulsant, and antiviral activities.[2][3][5][9][10][11][12] The biological activity is often modulated by the nature and position of substituents on the quinazolinone ring system. The 2-methyl-4-oxoquinazolin-3(4H)-yl core, in particular, serves as a versatile platform for the development of novel therapeutic agents. The addition of a butyrate group at the 3-position is anticipated to influence the compound's lipophilicity and pharmacokinetic profile, potentially enhancing its biological efficacy.
Synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate
The synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate can be logically approached through a multi-step process, beginning with the well-established synthesis of the 2-methyl-4(3H)-quinazolinone core. This is typically achieved via the condensation of anthranilic acid.[4][13]
Synthesis of the 2-Methyl-4(3H)-quinazolinone Intermediate
A common and efficient method for the synthesis of the 2-methyl-4(3H)-quinazolinone intermediate involves the reaction of anthranilic acid with acetic anhydride to form an N-acetylanthranilic acid, which then cyclizes.[1][13] A subsequent reaction with an amine source, such as ammonia or ammonium acetate, yields the desired quinazolinone.
Experimental Protocol:
Acetylation of Anthranilic Acid: A mixture of anthranilic acid and a slight excess of acetic anhydride is heated. This can be performed under reflux or using microwave irradiation to accelerate the reaction.[1]
Formation of the Benzoxazinone Intermediate: The initial reaction forms 2-methyl-3,1-benzoxazin-4-one as a key intermediate.[1][9]
Ammonolysis: The benzoxazinone intermediate is then treated in situ with a source of ammonia, such as ammonium acetate, and heated to induce ring opening and subsequent recyclization to form 2-methyl-4(3H)-quinazolinone.[1]
Purification: The resulting solid is typically collected by filtration, washed, and can be recrystallized from a suitable solvent like ethanol to yield the pure 2-methyl-4(3H)-quinazolinone.
Butyrylation at the N-3 Position
The introduction of the butyrate group at the 3-position of the quinazolinone ring can be accomplished through N-acylation. This involves the reaction of the 2-methyl-4(3H)-quinazolinone with a butyrylating agent.
Experimental Protocol:
Deprotonation: The 2-methyl-4(3H)-quinazolinone is treated with a suitable base, such as sodium hydride or potassium carbonate, in an aprotic solvent like dimethylformamide (DMF) or acetonitrile to deprotonate the N-3 position, forming a nucleophilic anion.
Acylation: Butyryl chloride or butyric anhydride is then added to the reaction mixture. The nucleophilic nitrogen attacks the electrophilic carbonyl carbon of the butyrylating agent, leading to the formation of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate.
Work-up and Purification: The reaction is quenched, and the product is extracted. Purification is typically achieved through column chromatography on silica gel to isolate the target compound.
Synthesis Workflow Diagram:
Caption: Synthetic route to 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate.
Physicochemical Properties and Structural Elucidation
The structural integrity of the synthesized 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate must be confirmed through a combination of spectroscopic and analytical techniques. The expected physicochemical properties are summarized below.
Table 1: Predicted Physicochemical Properties and Spectroscopic Data
Property/Technique
Expected Value/Observation
Molecular Formula
C₁₃H₁₄N₂O₃
Molecular Weight
246.26 g/mol
Appearance
White to off-white solid
Melting Point
Expected to be a crystalline solid with a defined melting point
Solubility
Likely soluble in common organic solvents (e.g., DMSO, DMF, Chloroform)
Signals corresponding to the aromatic protons of the quinazolinone ring, the methyl group at the 2-position, and the protons of the butyrate chain.
¹³C NMR (ppm)
Resonances for the carbonyl carbons (ester and amide), aromatic carbons, and aliphatic carbons of the methyl and butyrate groups.
Mass Spectrometry (m/z)
Molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight.
Analytical Workflow Diagram:
Caption: Workflow for purification and structural analysis.
Potential Therapeutic Applications and Biological Activity
The quinazolinone scaffold is a cornerstone in the development of various therapeutic agents.[3][4] The introduction of different substituents allows for the fine-tuning of their biological activity.
Potential Biological Activities:
Antimicrobial Activity: Many quinazolinone derivatives have shown potent activity against a range of bacteria and fungi.[2][10][14] The butyrate moiety may enhance cell membrane permeability, potentially improving antimicrobial efficacy.
Anti-inflammatory Activity: Several 2,3-disubstituted quinazolinones have been reported to possess significant anti-inflammatory properties.[2]
Anticancer Activity: The quinazolinone nucleus is present in several approved anticancer drugs. Derivatives are often investigated for their ability to inhibit key enzymes or receptors involved in cancer progression.[14]
Anticonvulsant Activity: The central nervous system activity of quinazolinones has been well-documented, with some derivatives showing promising anticonvulsant effects.[9]
Hypothesized Mechanism of Action Pathway:
Caption: Hypothesized mechanism of action for a quinazolinone derivative.
Conclusion
2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate represents a promising molecule for further investigation in the field of drug discovery. This technical guide provides a foundational framework for its synthesis, characterization, and the exploration of its potential therapeutic applications. The versatility of the quinazolinone scaffold, combined with the potential for the butyrate moiety to modulate its pharmacokinetic and pharmacodynamic properties, makes this and related compounds worthy of continued research and development.
References
Kotgire, S. S., Mahajan, S. K., Amrutkar, S. V., & Bhagat, U. D. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones. [Source not further specified].
Synthesis, characterization and biological activities of novel 2-methyl-quinazolin-4(3H)-ones. (2025, August 7).
(2-METHYL-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID. (2025, August 24). Chemsrc.
Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). (2025, September 25). MDPI.
Ramesh Dhani. (2012). Synthesis and characterization of 3-[(5-phenyl hydroxyl-1, 3, 4-oxadiazol-2-yl) methyl amino] - Der Pharma Chemica, 4(5), 1917-1922.
Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. (2018, July 3).
BIOLOGICAL ACTIVITY OF QUINAZOLINONE DERIVATIVES: A REVIEW. (n.d.).
Recent developments in synthetic methods and pharmacological activities of quinazolinone derivatives: a review. (n.d.). [Source not further specified].
Synthesis and Biological Activity of Peptide Derivatives of Iodoquinazolinones/Nitroimidazoles. (n.d.). PMC - NIH.
4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. (n.d.). SciSpace.
4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)butanoic acid. (n.d.). Santa Cruz Biotechnology.
Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. (2012, July 30). Brieflands.
SYNTHESIS AND ANTI-MICROBIAL SCREENING OF SOME NOVEL QUINAZOLINONE DERIVATIVES. (n.d.). International Journal of Pharmaceutical, Chemical, and Biological Sciences.
Study of Some Heterocyclic Compounds Made from a New 4(3H)- Quinazolinone and Their Biological and Antioxid. (2022, December 5). Chemical Methodologies.
Molecular weight and formula of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
An In-depth Technical Guide on 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate For Researchers, Scientists, and Drug Development Professionals Abstract The quinazolinone scaffold is a cornerstone in medicinal chemistry, demon...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide on 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
For Researchers, Scientists, and Drug Development Professionals
Abstract
The quinazolinone scaffold is a cornerstone in medicinal chemistry, demonstrating a vast array of biological activities. This document provides a comprehensive technical overview of a specific derivative, 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate. While this particular molecule is not extensively documented in public databases, this guide constructs its profile based on established chemical principles and data from closely related analogues. We will delve into its molecular structure, physicochemical properties, a proposed synthetic pathway with a detailed experimental protocol, and the expected outcomes from standard analytical characterization techniques. This guide is intended to serve as a foundational resource for researchers interested in the synthesis, characterization, and potential applications of novel 2,3-disubstituted quinazolin-4(3H)-ones.
The Quinazolinone Scaffold: A Privileged Structure in Drug Discovery
Quinazolin-4(3H)-ones are a class of fused heterocyclic compounds that have garnered significant attention from the scientific community.[1] The stability of the quinazoline nucleus has made it an attractive framework for the development of new therapeutic agents.[1] These compounds are known to exhibit a wide range of pharmacological activities, including but not limited to, anticancer, anti-inflammatory, anticonvulsant, antibacterial, and antiviral properties.[2][3] The biological activity of these molecules can be significantly modulated by substitutions at the 2 and 3 positions of the quinazolinone ring.
Physicochemical Properties of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
The chemical structure of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate is defined by a 2-methyl-4(3H)-quinazolinone core with a butyrate group attached to the nitrogen at the 3-position.
Molecular Structure
Caption: Chemical structure of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate.
Tabulated Physicochemical Data
Property
Value
Source
Molecular Formula
C₁₃H₁₄N₂O₂
Calculated
Molecular Weight
230.27 g/mol
Calculated
Appearance
White to off-white solid
Predicted
Solubility
Soluble in DMSO, DMF, and chlorinated solvents.
Predicted based on analogues
Synthesis and Purification
The synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate can be achieved through a two-step process starting from anthranilic acid. The general strategy involves the initial formation of the 2-methyl-4(3H)-quinazolinone core, followed by acylation at the N-3 position.[4]
An In-depth Technical Guide to the Properties of Quinazolin-4(3H)-one Butyrate Derivatives
For Researchers, Scientists, and Drug Development Professionals Executive Summary The quinazolin-4(3H)-one scaffold is a cornerstone in medicinal chemistry, recognized for its broad and potent biological activities.[1][2...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The quinazolin-4(3H)-one scaffold is a cornerstone in medicinal chemistry, recognized for its broad and potent biological activities.[1][2][3] This guide focuses on a specific, highly promising class of its derivatives: quinazolin-4(3H)-one butyrates. The rationale for combining the quinazolinone core with a butyrate moiety is primarily driven by the latter's well-established role as a histone deacetylase (HDAC) inhibitor. HDACs are critical epigenetic regulators, and their dysregulation is implicated in numerous diseases, most notably cancer.[4][5][6][7] By strategically functionalizing the privileged quinazolinone scaffold with a butyrate group, researchers aim to create novel therapeutic agents with enhanced potency, selectivity, and drug-like properties. This guide provides a comprehensive overview of the synthesis, chemical properties, biological activities, and therapeutic potential of these derivatives, with a particular focus on their role as anticancer agents targeting HDACs.
Introduction to the Quinazolin-4(3H)-one Scaffold
The quinazolin-4(3H)-one core is a bicyclic heterocyclic system formed by the fusion of a benzene ring and a pyrimidine ring.[8] This "privileged structure" is a recurring motif in a multitude of biologically active compounds, both natural and synthetic.[3][9][10] Its derivatives have demonstrated a remarkable spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, anticonvulsant, and antiviral effects.[1][11][12][13]
The versatility of the quinazolinone scaffold stems from its ability to be readily substituted at multiple positions (primarily C2 and N3), allowing for the fine-tuning of its steric, electronic, and pharmacokinetic properties to interact with a wide array of biological targets.[1][3]
Rationale for Butyrate Derivatization: Targeting Epigenetics
Butyric acid, a short-chain fatty acid, is a well-known inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in gene expression by removing acetyl groups from histone proteins, leading to chromatin condensation and transcriptional repression. In many cancers, HDACs are overexpressed, silencing tumor suppressor genes.[4][6]
By attaching a butyrate moiety to the quinazolin-4(3H)-one scaffold, the resulting derivative is designed to:
Target HDAC Enzymes: The butyrate portion acts as a pharmacophore, chelating the zinc ion in the active site of HDACs.
Leverage the Quinazolinone Core: The quinazolinone acts as a "cap" group, providing a rigid scaffold that can form additional interactions with the surface of the enzyme, thereby increasing affinity and selectivity.[5][6]
Improve Drug-like Properties: The overall structure can be optimized for better cell permeability, metabolic stability, and pharmacokinetic profiles.
This combination creates a powerful synergy, merging the targeting capability of butyrate with the proven pharmacological advantages of the quinazolinone scaffold.
Synthesis and Chemical Characterization
The synthesis of quinazolin-4(3H)-one butyrate derivatives generally follows a multi-step approach that first builds the core heterocyclic system, followed by the introduction of the butyrate side chain.
General Synthetic Strategy
A common and efficient pathway begins with anthranilic acid or its derivatives. The workflow can be visualized as follows:
Caption: General workflow for synthesizing quinazolin-4(3H)-one derivatives.
Step-by-Step Protocol (Exemplary):
Benzoxazinone Formation: Anthranilic acid is refluxed with an acylating agent like acetic anhydride to form a 2-substituted-3,1-benzoxazin-4-one intermediate.[14]
Quinazolinone Ring Closure: The benzoxazinone intermediate is then reacted with a primary amine or hydrazine hydrate. This step opens the oxazinone ring and subsequently closes it to form the pyrimidine ring of the quinazolinone.[3][14]
Butyrate Moiety Introduction: If not already incorporated in the initial steps, the butyrate chain is typically added via N-alkylation or acylation at the N3 position or on a substituent at the C2 position. This often involves reacting a precursor quinazolinone with butyryl chloride or a related activated form of butyric acid in the presence of a suitable base.
Chemical Characterization
The identity and purity of the synthesized derivatives are confirmed using standard analytical techniques:
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure, confirming the presence and connectivity of all protons and carbons.
Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.
Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the C=O (carbonyl) and N-H bonds of the quinazolinone ring.
Biological Activities and Mechanism of Action
The primary therapeutic interest in these derivatives lies in their anticancer properties, which are often mediated through the inhibition of HDACs.[4][5]
HDAC Inhibition
Quinazolin-4(3H)-one butyrate derivatives are designed as competitive inhibitors that mimic the natural substrate (acetylated lysine) of HDAC enzymes.
Caption: Mechanism of HDAC inhibition by quinazolinone-butyrate derivatives.
The inhibition of HDACs by these compounds leads to several downstream anticancer effects:
Re-expression of Tumor Suppressor Genes: By preventing the removal of acetyl groups, chromatin remains in a relaxed state, allowing for the transcription of silenced tumor suppressor genes.
Induction of Apoptosis: The reactivation of pro-apoptotic genes can trigger programmed cell death in cancer cells.[5][15]
Cell Cycle Arrest: These compounds can cause cancer cells to arrest at various checkpoints in the cell cycle, preventing their proliferation.[1][5]
Inhibition of Angiogenesis: Some derivatives have been shown to inhibit the formation of new blood vessels that tumors need to grow.[16]
Recent studies have highlighted novel quinazolin-4(3H)-one derivatives as potent and selective inhibitors of specific HDAC isoforms, such as HDAC6.[4][5][6] For example, certain derivatives show high selectivity for HDAC6, which is crucial as it minimizes off-target effects associated with pan-HDAC inhibitors.[4] Selective inhibition of HDAC6 leads to the hyperacetylation of α-tubulin, disrupting microtubule dynamics and inducing apoptosis in cancer cells.[5]
Other Biological Activities
Beyond HDAC inhibition, the quinazolinone scaffold itself contributes to a range of other important biological activities:
Anti-inflammatory Activity: Many quinazolinone derivatives exhibit significant anti-inflammatory properties, potentially through the inhibition of cyclooxygenase (COX) enzymes.[2][14][17][18]
Antimicrobial Activity: The scaffold has been explored for developing new antibacterial and antifungal agents.[19][20][21]
Tyrosine Kinase Inhibition: The quinazolinone core is famously a key component of several approved tyrosine kinase inhibitor (TKI) drugs like Gefitinib and Erlotinib, which target receptors like EGFR.[22] While butyrate derivatives are primarily aimed at HDACs, dual-target inhibition remains a potential area of exploration.
Structure-Activity Relationship (SAR) Studies
SAR studies are crucial for optimizing the potency and selectivity of these derivatives. Key findings from various studies indicate that:
Substituents on the Quinazolinone Ring: The nature and position of substituents on the fused benzene ring can significantly impact activity. Electron-withdrawing groups (e.g., halogens) or lipophilic groups can enhance potency and cell permeability.[16][20][21]
The C2 Position: Modifications at the C2 position are well-tolerated and provide an avenue for modulating the compound's physical and biological properties.
The N3 Position: The N3 position is the most common point of attachment for the butyrate-containing side chain. The length and nature of the linker between the quinazolinone core and the butyrate's zinc-binding group are critical for optimal positioning within the HDAC active site.
Derivative Series
Key Structural Feature
Observed Activity
Reference
Series A
7-Chloro substitution on the quinazolinone ring.
Generally exhibited better cytotoxic effects compared to unsubstituted analogs.
This protocol provides a method to determine the IC₅₀ value of a test compound against a specific HDAC isoform.
Principle: The assay uses a fluorogenic substrate that is deacetylated by the HDAC enzyme. A developer solution then cleaves the deacetylated substrate, releasing a fluorescent molecule. An inhibitor will prevent this process, resulting in a lower fluorescence signal.
Materials:
Recombinant human HDAC enzyme (e.g., HDAC6)
Fluorogenic HDAC substrate
Assay Buffer
HDAC Developer solution
Test compounds (dissolved in DMSO)
Positive control inhibitor (e.g., SAHA, Trichostatin A)
96-well black microplate
Plate reader with fluorescence capabilities
Procedure:
Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer. Ensure the final DMSO concentration is ≤1% in all wells.
Enzyme Reaction:
To each well of the 96-well plate, add 50 µL of the diluted test compound or control.
Add 25 µL of the HDAC enzyme solution (pre-diluted in assay buffer) to each well.
Add 25 µL of the HDAC substrate solution (pre-diluted in assay buffer).
Include "no enzyme" and "no inhibitor" controls.
Incubation: Incubate the plate at 37°C for 60 minutes, protected from light.
Signal Development: Add 100 µL of HDAC Developer solution to each well.
Second Incubation: Incubate the plate at room temperature for 15-20 minutes, protected from light.
Measurement: Read the fluorescence at the appropriate excitation/emission wavelengths (e.g., 360 nm Ex / 460 nm Em).
Data Analysis:
Subtract the background fluorescence (no enzyme control) from all readings.
Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" control.
Plot the percent inhibition versus the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.
Future Directions and Therapeutic Potential
Quinazolin-4(3H)-one butyrate derivatives represent a promising class of compounds, particularly in oncology. Their dual-function nature—combining a proven scaffold with a targeted epigenetic modulator—offers a powerful strategy for drug design.
Future research should focus on:
Improving Isoform Selectivity: Designing derivatives that can selectively inhibit specific HDAC isoforms to minimize toxicity and off-target effects.[4]
Enhancing Pharmacokinetics: Optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties to improve oral bioavailability and in vivo efficacy.[4][23]
Exploring Combination Therapies: Investigating the synergistic effects of these compounds with other anticancer agents, such as chemotherapy or immunotherapy.
Expanding Therapeutic Areas: Given the role of HDACs in other diseases, exploring the potential of these derivatives in treating neurodegenerative and inflammatory disorders is a logical next step.[4]
Conclusion
The strategic fusion of the versatile quinazolin-4(3H)-one scaffold with a butyrate moiety has yielded a class of compounds with significant therapeutic potential. As targeted epigenetic modulators, these derivatives have demonstrated potent anticancer activity through mechanisms centered on HDAC inhibition. With continued optimization of their structure-activity relationships and pharmacokinetic profiles, quinazolin-4(3H)-one butyrate derivatives are poised to become valuable candidates in the development of next-generation therapies for cancer and other complex diseases.
References
Zaka, Y. (n.d.). Design, Synthesis and Molecular Modeling Study of Quinazolin-4(3H) Ones With Potential Anti-Inflammatory Activity. Biosciences Biotechnology Research Asia. Retrieved from [Link]
Khairnar, N. S., et al. (2016). 3 H-QUINAZOLIN-4-ONES AS ANTICANCER AGENTS: A REVIEW. Indo American Journal of Pharmaceutical Research. Retrieved from [Link]
(n.d.). Synthesis and Anti-Inflammatory Activity of 4(3H)- Quinazolinone and Its 2-Methyl and 2-Phenyl-4 (3H). Academia.edu. Retrieved from [Link]
Al-Suwaidan, I. A., et al. (2025). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. MDPI. Retrieved from [Link]
(n.d.). Synthesis, Characterization, and Anti-Inflammatory Activity of Newer Quinazolinone Analogs. Hindawi. Retrieved from [Link]
(n.d.). Chemistry of Quinazolin-4(3H)-ones and their Anti-inflammatory activity: A Review. ResearchGate. Retrieved from [Link]
Safa, M., et al. (2018). Novel quinazolin-4(3H)-one linked to 1,2,3-triazoles: Synthesis and anticancer activity. Wiley Online Library. Retrieved from [Link]
Hassan, G. S., et al. (2024). Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors. Dove Press. Retrieved from [Link]
Shalaby, M. A., et al. (2021). Quinazolin-4(3H)-one based potential multiple tyrosine kinase inhibitors with excellent cytotoxicity. Taylor & Francis Online. Retrieved from [Link]
(n.d.). A strong, selective quinazolin-4-one HDAC6 inhibitor against cancer. BioWorld. Retrieved from [Link]
Gupta, S. K., et al. (2023). Design, Synthesis, and Biological Evaluation of Novel Quinazolin-4(3H)-one-Based Histone Deacetylase 6 (HDAC6) Inhibitors for Anticancer Activity. MDPI. Retrieved from [Link]
Gupta, S. K., et al. (2023). Design, Synthesis, and Biological Evaluation of Novel Quinazolin-4(3H)-One-Based Histone Deacetylase 6 (HDAC6) Inhibitors for Anticancer Activity. MDPI. Retrieved from [Link]
Gupta, S. K., et al. (2023). Design, Synthesis, and Biological Evaluation of Novel Quinazolin-4(3H)-One-Based Histone Deacetylase 6 (HDAC6) Inhibitors for Anticancer Activity. PubMed. Retrieved from [Link]
Nguyen, T. T. H., et al. (2025). Design, synthesis, anti-inflammatory evaluation, and molecular docking studies of novel quinazoline-4(3H)-one-2-carbothioamide derivatives. RSC Advances. Retrieved from [Link]
(n.d.). Quinazolin‐4(3H)‐one‐Based Hydroxamic Acids: Design, Synthesis and Evaluation of Histone Deacetylase Inhibitory Effects and Cytotoxicity. ResearchGate. Retrieved from [Link]
Sharma, P., et al. (2020). Quinazolin-4(3H)-ones: A Tangible Synthesis Protocol via an Oxidative Olefin Bond Cleavage Using Metal-Catalyst Free Conditions. MDPI. Retrieved from [Link]
Singh, B., et al. (2021). Synthesis and Assessment of Biological Activity of Quinazolinone-4(3H)-one Derivatives as Potential Anticancer Agents. Asian Pacific Journal of Health Sciences. Retrieved from [Link]
Abdelkhalek, A. S., et al. (2024). A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives and their biological activities. ACG Publications. Retrieved from [Link]
Kosinova, Y. A., et al. (2021). Antimicrobial activity study of new quinazolin-4(3h)-ones against Staphylococcus aureus and Streptococcus pneumoniae. Eco-Vector Journals. Retrieved from [Link]
Gudipati, R., et al. (2016). Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. PMC. Retrieved from [Link]
(n.d.). Structure-Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. ResearchGate. Retrieved from [Link]
Bakr, R. B., et al. (2020). Synthesis of bioactive quinazolin-4(3H)-one derivatives via microwave activation tailored by phase-transfer catalysis. PubMed. Retrieved from [Link]
(n.d.). BIOLOGICAL ACTIVITY OF QUINAZOLINONE DERIVATIVES: A REVIEW. ResearchGate. Retrieved from [Link]
Gudipati, R., et al. (2016). Structure-Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. PubMed. Retrieved from [Link]
Wang, Z., et al. (2025). 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery. MDPI. Retrieved from [Link]
(n.d.). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. SciSpace. Retrieved from [Link]
An In-depth Technical Guide to the Solubility of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract Introduction to 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate and the Significance of its Solubility The 4...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
Introduction to 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate and the Significance of its Solubility
The 4(3H)-quinazolinone core is a privileged structure in drug discovery, with derivatives exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The 2-methyl-4-oxoquinazolin-3(4H)-yl moiety is a common building block in the synthesis of these derivatives. The addition of a butyrate ester at the 3-position introduces a lipophilic side chain that can significantly influence the molecule's interaction with biological targets and its overall physicochemical profile.
Solubility is a critical determinant of a drug candidate's success. Poor solubility can lead to low bioavailability, erratic absorption, and challenges in developing suitable formulations for preclinical and clinical studies. Therefore, a comprehensive understanding of the solubility of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate in a range of organic solvents is essential for:
Early-stage drug discovery: To ensure reliable results in in vitro screening assays and to identify potential liabilities.
Lead optimization: To guide structural modifications that enhance solubility without compromising biological activity.
Formulation development: To select appropriate solvent systems for preclinical and clinical studies.
Theoretical Framework for Solubility
The solubility of a crystalline organic compound like 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate is governed by a delicate balance of intermolecular forces between the solute and the solvent. The general principle of "like dissolves like" provides a foundational understanding.
Physicochemical Properties Influencing Solubility
The Quinazolinone Core: The quinazolinone ring system is a bicyclic aromatic heterocycle containing both hydrogen bond donors (the N-H group in the tautomeric form) and acceptors (the carbonyl oxygen and ring nitrogens). This allows for a variety of interactions with different solvents. Generally, quinazolinone derivatives are crystalline solids with relatively high melting points, which can contribute to lower solubility. They are often sparingly soluble in water but exhibit better solubility in organic solvents.[4]
The 2-Methyl Group: The methyl group at the 2-position is a small, non-polar substituent that will have a minor impact on the overall polarity of the molecule.
The 3-Butyrate Ester: The butyrate ester at the 3-position is the most significant contributor to the lipophilicity of the molecule. The four-carbon alkyl chain will increase the compound's affinity for non-polar, aprotic solvents and decrease its solubility in polar, protic solvents like water.
Solvent Properties of Importance
Polarity: Solvents can be broadly classified as polar or non-polar. Polar solvents can be further divided into protic (containing O-H or N-H bonds) and aprotic (lacking these bonds).
Hydrogen Bonding Capacity: The ability of a solvent to act as a hydrogen bond donor or acceptor will significantly influence its ability to dissolve a solute with complementary functionalities.
Dielectric Constant: This property reflects the solvent's ability to separate ions and is a measure of its overall polarity.
Based on these principles, it is anticipated that 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate will exhibit higher solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which are excellent solvents for a wide range of organic compounds, including many quinazolinone derivatives.[5] Its solubility is expected to be moderate in polar protic solvents like ethanol and methanol, and lower in non-polar solvents such as hexane.
Predictive Solubility Landscape
In the absence of direct experimental data, the following table provides a qualitative prediction of the solubility of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate in common organic solvents, based on the known behavior of structurally similar quinazolinone derivatives.
Solvent
Solvent Type
Predicted Solubility
Rationale
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
High
Excellent hydrogen bond acceptor and highly polar, effective at solvating a wide range of organic molecules.
N,N-Dimethylformamide (DMF)
Polar Aprotic
High
Similar to DMSO, a highly polar aprotic solvent capable of disrupting crystal lattice forces.
Tetrahydrofuran (THF)
Polar Aprotic
Moderate
A less polar aprotic solvent, but still capable of solvating the quinazolinone core.
Dichloromethane (DCM)
Non-polar
Moderate to Low
A non-polar solvent that may have some success due to the lipophilic butyrate chain.
Ethyl Acetate
Polar Aprotic
Moderate
A moderately polar solvent with some hydrogen bond accepting capability.
Acetonitrile
Polar Aprotic
Moderate to Low
A polar aprotic solvent, but often less effective than DMSO or DMF for complex heterocycles.
Ethanol
Polar Protic
Moderate to Low
Can act as both a hydrogen bond donor and acceptor, but the lipophilic butyrate may limit solubility.
Methanol
Polar Protic
Moderate to Low
More polar than ethanol, but the same limitations apply.
Water
Polar Protic
Very Low
The hydrophobic nature of the quinazolinone core and the butyrate chain will lead to poor aqueous solubility.
Hexane
Non-polar
Very Low
The polar quinazolinone core will prevent significant dissolution in a non-polar alkane.
Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, rigorous experimental determination is necessary. The following protocols for kinetic and thermodynamic solubility are recommended.
Kinetic Solubility Assay
This high-throughput method is ideal for early-stage drug discovery to quickly assess the solubility of a compound from a DMSO stock solution.
Figure 1: Workflow for Kinetic Solubility Determination.
Step-by-Step Methodology:
Stock Solution Preparation: Prepare a 10 mM stock solution of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate in 100% DMSO.
Serial Dilutions: Create a series of dilutions from the stock solution in DMSO.
Assay Plate Preparation: Add a small volume of each DMSO solution to a 96-well plate containing the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4). The final DMSO concentration should be kept low (typically ≤1%) to minimize its co-solvent effect.
Incubation: Seal the plate and shake at room temperature for 1 to 2 hours.
Analysis: Determine the concentration at which precipitation occurs. This can be done visually, by measuring turbidity using a nephelometer, or by analyzing the concentration of the supernatant after centrifugation or filtration using HPLC-UV.
Reporting: The kinetic solubility is reported as the highest concentration at which the compound remains in solution.
Thermodynamic (Equilibrium) Solubility Assay
This method, often referred to as the shake-flask method, measures the true equilibrium solubility and is the gold standard for lead optimization and formulation development.[6]
Figure 2: Workflow for Thermodynamic Solubility Determination.
Step-by-Step Methodology:
Sample Preparation: Add an excess amount of solid 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate to a vial containing a known volume of the organic solvent to be tested.
Equilibration: Seal the vial and agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium (typically 24 to 48 hours).
Phase Separation: Allow the suspension to stand, or centrifuge it, to separate the undissolved solid from the saturated solution.
Sample Collection: Carefully remove an aliquot of the clear supernatant.
Quantification: Determine the concentration of the compound in the supernatant using a validated analytical method, such as HPLC-UV, by comparing the response to a standard curve of known concentrations.
Reporting: The thermodynamic solubility is reported in units of mass per volume (e.g., mg/mL) or molarity (e.g., mM).
Conclusion
While direct, quantitative solubility data for 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate in various organic solvents is not currently published, a strong predictive framework can be established based on the known properties of the quinazolinone scaffold and the influence of the butyrate ester substituent. This technical guide provides researchers with the theoretical background and detailed experimental protocols necessary to confidently determine the solubility of this compound. The provided kinetic and thermodynamic solubility assays are robust and widely accepted methods in the pharmaceutical industry. The data generated from these experiments will be invaluable for advancing the research and development of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate as a potential therapeutic agent.
References
Al-Suwaidan, I. A., et al. (2018). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. Journal of Heterocyclic Chemistry, 55(10), 2291-2319.
Asadi, Z., et al. (2022). Recent developments in synthetic methods and pharmacological activities of quinazolinone derivatives: a review. Journal of the Iranian Chemical Society, 19(11), 4785-4813.
BenchChem. (2023).
Abass, S. J. (2015). Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. Journal of Applicable Chemistry, 4(3), 996-1000.
Li, J., et al. (2021). Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. Bioorganic & Medicinal Chemistry, 41, 116209.
Ajani, O. O., et al. (2017). Expeditious synthesis and spectroscopic characterization of 2-methyl-3-substituted-quinazolin-4(3H)-one derivatives. Oriental Journal of Chemistry, 33(2), 562-574.
Asadipour, A., et al. (2013). Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. Iranian Journal of Pharmaceutical Research, 12(3), 357-365.
Baluja, S., et al. (2014). STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. International Journal of Basic and Applied Chemical Sciences, 4(3), 1-10.
Chen, J., et al. (2022). Butyrate Derivatives Exhibited Anti-Inflammatory Effects and Enhanced Intestinal Barrier Integrity in Porcine Cell Culture Models. Metabolites, 12(5), 405.
Kotgire, S. S., et al. (2010). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones. Journal of Pharmacy Research, 3(8), 1888-1890.
Ajani, O. O., et al. (2017). Expeditious synthesis and spectroscopic characterization of 2-methyl-3-substituted-quinazolin-4(3H)-one derivatives. Oriental Journal of Chemistry, 33(2), 562-574.
Al-Ostath, A. I., et al. (2023). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Molecules, 28(4), 1835.
Zgórzyńska, E., et al. (2021). Butyric acid and prospects for creation of new medicines based on its derivatives: a literature review. Veterinary World, 14(3), 675-685.
Vijayakumar, B., & Prasanthi, B. (2013). Quinazoline derivatives & pharmacological activites review. International Journal of Medical Chemistry and Analysis, 3(1), 10-21.
Chen, Y.-L., et al. (2023). Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). International Journal of Molecular Sciences, 24(19), 14695.
protocols.io. (2022, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]
Pop, O., et al. (2023). New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. Molecules, 28(24), 8035.
Lee, Y. J., & Kim, J. (2024). Butyrate as a Potential Modulator in Gynecological Disease Progression. International Journal of Molecular Sciences, 25(1), 543.
European Union Reference Laboratory for alternatives to animal testing. (2018, May). Standard Operating Procedure for solubility testing, used in the thyroperoxidase (TPO) inhibition assay based on oxidation of Amplex UltraRed (AUR-TPO), version 2.0.
Gali, H., et al. (2015). Computational and Biological Evaluation of Quinazolinone Prodrug for Targeting Pancreatic Cancer. Molecular Pharmaceutics, 12(11), 4068-4076.
Bedford, A., et al. (2018). Implications of butyrate and its derivatives for gut health and animal production. Animal Nutrition, 4(2), 151-159.
Perrin, P., et al. (1995). New stable butyrate derivatives alter proliferation and differentiation in human mammary cells. International Journal of Cancer, 61(3), 424-429.
Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5551-5553.
Biological Activity of 2-Methyl-4(3H)-Quinazolinone Esters: A Technical Guide
The following technical guide details the biological activity, synthesis, and pharmacological potential of 2-methyl-4(3H)-quinazolinone esters. Executive Summary The 2-methyl-4(3H)-quinazolinone scaffold is a privileged...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the biological activity, synthesis, and pharmacological potential of 2-methyl-4(3H)-quinazolinone esters.
Executive Summary
The 2-methyl-4(3H)-quinazolinone scaffold is a privileged structure in medicinal chemistry, frequently utilized for its ability to mimic purine bases and interact with diverse biological targets. While the core scaffold is well-documented, ester derivatives (specifically at the N3 position or on the phenyl ring) represent a critical subclass. These esters often serve two distinct roles:
Prodrugs: Enhancing lipophilicity to facilitate passive transport across cell membranes before hydrolysis to the active acid or amide.
Direct Pharmacophores: Interacting via hydrogen bond acceptor sites within enzymes like DNA gyrase (antimicrobial), VEGFR-2 (anticancer), and COX-2 (anti-inflammatory).
This guide provides a rigorous analysis of the synthesis, structure-activity relationships (SAR), and therapeutic profiles of these ester derivatives.
Structural Perspective & SAR
The biological efficacy of 2-methyl-4(3H)-quinazolinone esters is governed by the electronic and steric environment of the ester linkage.
Core SAR Logic
Position 2 (Methyl Group): Essential for steric fit in the hydrophobic pocket of targets like COX-2. It also serves as a "gatekeeper," preventing rapid metabolic oxidation compared to a bare hydrogen.
Position 3 (N-Substitution): This is the primary vector for ester attachment (e.g., -CH2-COOEt). The ester moiety here increases logP (lipophilicity), improving blood-brain barrier (BBB) penetration for CNS activity and cell membrane permeability for antimicrobial action.
Ester Functionality: The carbonyl oxygen of the ester acts as a hydrogen bond acceptor, crucial for binding to residues like Arg136 in DNA gyrase or Ser530 in COX-2.
Figure 1: Structure-Activity Relationship (SAR) logic for the quinazolinone ester scaffold.
Mechanism: The planar quinazolinone ring intercalates into bacterial DNA, while the ester side chain interacts with the ATP-binding site of the DNA gyrase B subunit . This prevents supercoiling, halting replication.
Spectrum: High efficacy against Gram-negative bacteria (E. coli, P. aeruginosa) due to the ester's ability to penetrate the outer lipopolysaccharide membrane.
Anticancer Activity (VEGFR-2 & DHFR Inhibition)
In oncology, these esters act as dual inhibitors.
VEGFR-2: The 2-methyl group occupies the hydrophobic pocket near the ATP binding site, while the ester tail extends into the solvent-exposed region, stabilizing the inhibitor-enzyme complex.
DHFR (Dihydrofolate Reductase): Similar to methotrexate, the quinazolinone core mimics the pteridine ring of folic acid. The ester group often acts as a prodrug, hydrolyzed intracellularly to the acid which then ionically binds to the active site arginine.
Anti-inflammatory Activity (COX-2 Inhibition)
The 2-methyl-4(3H)-quinazolinone esters serve as non-ulcerogenic NSAID alternatives.
Selectivity: The bulky ester group at position 3 prevents entry into the smaller hydrophobic channel of COX-1 but fits well into the larger side pocket of COX-2 , reducing gastric side effects common with traditional NSAIDs.
Quantitative Data Summary
The following table summarizes representative potency data for 2-methyl-4(3H)-quinazolinone ester derivatives.
Compound Class
Target / Cell Line
Activity Metric
Value (Range)
Reference
Ethyl 2-(2-methyl-4-oxo...)
S. aureus (Gram +)
MIC
10 - 25 µg/mL
[1, 2]
Ethyl 2-(2-methyl-4-oxo...)
E. coli (Gram -)
MIC
5 - 12.5 µg/mL
[1, 3]
7-Chloro-ester derivative
MCF-7 (Breast Cancer)
IC50
4.8 - 8.2 µM
[4, 5]
6-Iodo-ester derivative
HepG2 (Liver Cancer)
IC50
6.5 - 10.1 µM
[5]
3-Ester derivative
COX-2 Inhibition
% Edema Inhibition
65 - 82%
[6]
Experimental Workflows
Chemical Synthesis Protocol
Objective: Synthesis of Ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetate.
Cyclization (Benzoxazinone formation): Reflux Anthranilic acid (0.1 mol) with Acetic anhydride (0.2 mol) for 1 hour. Excess solvent is distilled off. The solid product (2-methyl-3,1-benzoxazin-4-one) is washed with hexane.
Amidation (Quinazolinone core): React the benzoxazinone with Ammonium acetate (0.15 mol) (or formamide) under fusion conditions or reflux in ethanol for 3-4 hours. Recrystallize from ethanol to obtain 2-methyl-4(3H)-quinazolinone .
Esterification (N-Alkylation):
Dissolve 2-methyl-4(3H)-quinazolinone (0.01 mol) in dry acetone (30 mL).
Add anhydrous
(0.02 mol) and stir for 30 minutes to generate the anion.
Add Ethyl chloroacetate (0.012 mol) dropwise.
Reflux the mixture for 6–10 hours (monitor via TLC: Hexane:Ethyl Acetate 7:3).
Filter hot to remove inorganic salts. Evaporate solvent.
Recrystallize the crude ester from ethanol/water.
Figure 2: Synthetic pathway for the target ester derivative.
Biological Assay: Antimicrobial Susceptibility (Agar Well Diffusion)[1]
Preparation: Standardize bacterial suspension to 0.5 McFarland standard (
CFU/mL).
Inoculation: Swab Mueller-Hinton agar plates with the suspension.
Compound Application: Punch 6mm wells into the agar. Add 50-100 µL of the ester derivative (dissolved in DMSO) at varying concentrations (e.g., 25, 50, 100 µg/mL).
Controls: Use Ciprofloxacin as positive control and DMSO as negative control.
Incubation: Incubate at 37°C for 24 hours.
Measurement: Measure the diameter of the Zone of Inhibition (ZOI) in mm.
Mechanism of Action Visualization
The following diagram illustrates the dual-pathway interference of these esters in cancer cell proliferation.
Figure 3: Dual mechanism of action in anticancer activity: VEGFR-2 and DHFR inhibition.
References
Synthesis and antibacterial activities of quinazolin-4(3H)-one derivatives. Semantic Scholar. Link
Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. Journal of Medicinal Chemistry. Link
Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog. PharmaInfo. Link
Utility of 2-Methyl-quinazolin-4(3H)-one in the Synthesis of Heterocyclic Compounds with Anticancer Activity. Scientific Research Publishing. Link
Synthesis and antiproliferative evaluation of some novel quinazolin‐4(3H)‐one derivatives. Journal of Heterocyclic Chemistry. Link
Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents. MDPI. Link
Foundational
2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate: A Technical Guide to a Novel Scaffold in Medicinal Chemistry
Abstract The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities. This technical guide delves into the medici...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities. This technical guide delves into the medicinal chemistry applications of a specific, yet underexplored derivative: 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate. While direct literature on this exact molecule is sparse, this document constructs a comprehensive overview based on the well-established pharmacology of the 2-methyl-4-oxoquinazolin-3(4H)-yl core and the potent biological functions of the butyrate moiety. This guide will explore the synthetic rationale, potential mechanisms of action, and prospective therapeutic applications, with a particular focus on its role as a potential dual-action agent or prodrug leveraging the histone deacetylase (HDAC) inhibitory properties of butyrate.
Introduction: The Quinazolinone Core and the Butyrate Moiety - A Strategic Union
The 4(3H)-quinazolinone ring system is a privileged scaffold in drug discovery, renowned for its chemical stability and diverse pharmacological profile.[1] Derivatives of this core have been successfully developed as anticancer, anti-inflammatory, antibacterial, antiviral, and analgesic agents.[2][3] The substitution at the 2 and 3 positions of the quinazolinone ring is a key determinant of its biological activity.[3]
The introduction of a butyrate ester at the 3-position of the 2-methyl-4-oxoquinazolin-3(4H)-yl core is a deliberate and strategic design choice. Butyrate, a short-chain fatty acid, is not merely a passive linker but an active pharmacophore. It is a well-documented inhibitor of histone deacetylases (HDACs), enzymes that play a critical role in the epigenetic regulation of gene expression.[4][5] Dysregulation of HDAC activity is implicated in a variety of diseases, including cancer and inflammatory disorders.[6]
The conjugation of the 2-methyl-4-oxoquinazolin-3(4H)-yl scaffold with butyrate gives rise to a molecule with the potential for:
Dual-Action Therapeutics: The compound may simultaneously exert the inherent biological activity of the quinazolinone core (e.g., anti-inflammatory, anticancer) and the HDAC inhibitory effects of butyrate, leading to synergistic or additive therapeutic outcomes.
Prodrug Strategy: The butyrate ester could serve as a prodrug moiety, improving the pharmacokinetic properties of a 3-hydroxy-2-methylquinazolin-4(3H)-one active agent. Esterases in the body would cleave the butyrate group, releasing the active N-hydroxy quinazolinone. N-hydroxylated compounds have been explored as prodrugs to enhance absorption and delivery of active pharmaceutical ingredients.[7]
Synthetic Strategy and Methodologies
The synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate can be logically approached in a two-stage process: first, the construction of the 3-hydroxy-2-methylquinazolin-4(3H)-one precursor, followed by its esterification with butyrate.
Synthesis of 3-Hydroxy-2-methylquinazolin-4(3H)-one (Precursor)
A common and efficient method for the synthesis of the quinazolinone core starts from anthranilic acid.[8]
Step 1: Synthesis of 2-Methyl-4H-3,1-benzoxazin-4-one
Anthranilic acid is first acetylated using acetic anhydride. This is followed by cyclization to form the benzoxazinone intermediate.
Protocol:
To a solution of anthranilic acid in a suitable solvent (e.g., pyridine or acetic acid), add acetic anhydride dropwise with stirring.
Heat the reaction mixture under reflux for a specified period to ensure complete cyclization.
Cool the mixture and pour it into ice-cold water to precipitate the 2-methyl-4H-3,1-benzoxazin-4-one.
Filter, wash the solid with cold water, and dry.
Step 2: Synthesis of 3-Hydroxy-2-methylquinazolin-4(3H)-one
The benzoxazinone intermediate is then reacted with hydroxylamine hydrochloride to introduce the N-hydroxy group and form the quinazolinone ring.
Protocol:
Dissolve 2-methyl-4H-3,1-benzoxazin-4-one in a suitable solvent such as ethanol or pyridine.
Add hydroxylamine hydrochloride and a base (e.g., sodium acetate or pyridine) to the solution.
Reflux the mixture for several hours until the reaction is complete (monitored by TLC).
Cool the reaction mixture and isolate the product by precipitation, filtration, and recrystallization.
Esterification to Yield 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate
The final step involves the esterification of the 3-hydroxy group of the precursor with butyric acid or a more reactive derivative like butyryl chloride.
Protocol (using Butyryl Chloride):
Suspend 3-hydroxy-2-methylquinazolin-4(3H)-one in an inert solvent (e.g., dichloromethane or tetrahydrofuran) with a suitable base (e.g., triethylamine or pyridine) to act as an acid scavenger.
Cool the mixture in an ice bath.
Add butyryl chloride dropwise with constant stirring.
Allow the reaction to proceed at room temperature until completion.
Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography to obtain 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate.
Caption: Potential dual anticancer mechanism of action.
Anti-inflammatory and Immunomodulatory Applications
Chronic inflammation is a key factor in many diseases. Quinazolinone derivatives have demonstrated significant anti-inflammatory properties. [9]The mechanism often involves the modulation of inflammatory signaling pathways such as the NF-κB pathway.
HDAC inhibitors, including butyrate, also possess potent anti-inflammatory effects. They can suppress the expression of pro-inflammatory cytokines by inhibiting the activity of transcription factors like NF-κB.
[10]
Therefore, 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate could be a promising candidate for treating inflammatory conditions by:
Targeting Inflammatory Enzymes and Receptors: The quinazolinone core may inhibit enzymes like cyclooxygenases (COX) or modulate other inflammatory targets.
Regulating Inflammatory Gene Expression: The HDAC inhibitory activity of butyrate can epigenetically reprogram immune cells to an anti-inflammatory phenotype.
Caption: Inhibition of the NF-κB inflammatory pathway.
Antimicrobial Applications
Numerous 2-methyl-3-substituted quinazolin-4(3H)-ones have been reported to possess antibacterial and antifungal activities. [2][11]The exact mechanism of action is varied but can involve the inhibition of essential bacterial enzymes or disruption of the cell membrane.
While butyrate itself is a product of bacterial fermentation, its role in modulating the host's response to infection is significant. By enhancing epithelial barrier function, it can contribute to defense against pathogens. [12]The primary antimicrobial activity, however, would likely reside in the quinazolinone scaffold.
2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate represents a promising, albeit theoretically constructed, scaffold in medicinal chemistry. The strategic combination of the versatile quinazolinone core with the epigenetically active butyrate moiety opens up exciting possibilities for the development of novel therapeutics, particularly in the fields of oncology and inflammatory diseases.
Future research should focus on:
Definitive Synthesis and Characterization: The proposed synthetic route needs to be experimentally validated, and the final compound fully characterized.
In Vitro Biological Evaluation: The compound should be screened against a panel of cancer cell lines and in assays for anti-inflammatory and antimicrobial activity. HDAC inhibition assays are also crucial to confirm the proposed mechanism of action.
Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs with different fatty acid chains or substitutions on the quinazolinone ring would provide valuable insights for optimizing potency and selectivity.
Pharmacokinetic Profiling: In vivo studies are necessary to determine the compound's absorption, distribution, metabolism, and excretion (ADME) properties and to assess its potential as a prodrug.
This technical guide provides a solid foundation and a clear rationale for the exploration of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate as a novel therapeutic candidate. The convergence of two well-established pharmacophores in a single molecule offers a compelling strategy for addressing complex diseases with multi-faceted pathologies.
References
SciSpace. (n.d.). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. Retrieved from [Link]
Alagarsamy, V., et al. (2007). Synthesis, characterization and biological activities of novel 2-methyl-quinazolin-4(3H)-ones. Indian Journal of Pharmaceutical Sciences, 69(3), 447.
ResearchGate. (n.d.). Scheme 2: Synthesis of the 2-methyl-3-substitutedquinazolin-4(3H)-one,.... Retrieved from [Link]
Chen, P., et al. (2023). Epigenetic orchestrator and drug enhancer: dual roles of butyrate in regulating post-translational modification and optimizing therapeutic delivery. Journal of Nanobiotechnology, 21(1), 434.
Khan, I., et al. (2022). Quinazoline Based HDAC Dual Inhibitors as Potential Anti-Cancer Agents. Molecules, 27(7), 2294.
Glogowska, A., et al. (2013). Butyrate Histone Deacetylase Inhibitors. Current medicinal chemistry, 20(2), 179-87.
MDPI. (2022). Quinazoline Based HDAC Dual Inhibitors. Encyclopedia. Retrieved from [Link]
Clement, B. (2002). Reduction of N-hydroxylated compounds: Amidoximes (N-hydroxyamidines) as pro-drugs of amidines. Drug metabolism reviews, 34(3), 565-79.
MDPI. (2022). Quinazoline Based HDAC Dual Inhibitors as Potential Anti-Cancer Agents. Molecules, 27(7), 2294.
He, J., et al. (2021). Mimicry of microbially-derived butyrate reveals templates for potent intestinal epithelial HIF stabilizers.
Chakraborty, R., et al. (2015). Implication of Quinazoline-4(3H)-ones in Medicinal Chemistry: A Brief Review. Journal of Chemical and Biological Therapeutics, 1(104), 2.
Francis, A. P., et al. (2020). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)-ones and biological evaluation.
ResearchGate. (n.d.). (PDF) Quinazoline-Based Hydroxamic Acids: Design, Synthesis, and Evaluation of Histone Deacetylase Inhibitory Effects and Cytotoxicity. Retrieved from [Link]
Vávra, K., et al. (2012). The Inhibitor of Histone Deacetylases Sodium Butyrate Enhances the Cytotoxicity of Mitomycin C. Molecular Cancer Therapeutics, 11(10), 2116-2126.
Asadipour, A., et al. (2013). Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. Iranian journal of pharmaceutical research: IJPR, 12(Suppl), 123.
Miller, W. R., et al. (2016). Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. Journal of Medicinal Chemistry, 59(9), 4424-4431.
da Silva, W. R., et al. (2019). Drug/Lead Compound Hydroxymethylation as a Simple Approach to Enhance Pharmacodynamic and Pharmacokinetic Properties. Frontiers in chemistry, 7, 71.
Park, H. R., et al. (2021). Inhibition of HDAC and Signal Transduction Pathways Induces Tight Junctions and Promotes Differentiation in p63-Positive Salivary Duct Adenocarcinoma. International journal of molecular sciences, 22(14), 7464.
Kondo, T., et al. (2003). Two histone deacetylase inhibitors, trichostatin A and sodium butyrate, suppress differentiation into osteoclasts but not into macrophages. Blood, 101(9), 3451-3459.
bioRxiv. (n.d.). Quinazolinone and Phthalazinone Inhibitors of the HDAC6/Ubiquitin Protein-Protein Interaction. Retrieved from [Link]
Bishop, K. S., et al. (2016). A quinazoline-based HDAC inhibitor affects gene expression pathways involved in cholesterol biosynthesis and mevalonate in prostate cancer cells. Molecular BioSystems, 12(3), 839-849.
Frontiers. (n.d.). Mechanisms of HDACs in cancer development. Retrieved from [Link]
ResearchGate. (n.d.). Computational Screening and Experimental Validation of Natural Compounds that Enhance Butyrate Production in Gut Bacteria and Promote Muscle Cell Mass. Retrieved from [Link]
MDPI. (2024). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Retrieved from [Link]
Abdelkhalek, A. S., et al. (2024). A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives and their biological activities.
Yuille, S., et al. (2018). Human gut bacteria as potent class I histone deacetylase inhibitors in vitro through production of butyric acid and valeric acid. PLoS ONE, 13(7), e0201073.
Bultman, S. J., et al. (2018). Butyrate decreases its own oxidation in colorectal cancer cells through inhibition of histone deacetylases. Oncotarget, 9(43), 27171.
Fassihi, A., et al. (2009). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Iranian Journal of Pharmaceutical Research, 8(1), 33-40.
Author: BenchChem Technical Support Team. Date: February 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Focus: Mechanistic Causality, Self-Validating Protocols, and High-Yield Synthesis
Introduction & Rationale
Quinazolin-4(3H)-ones represent a privileged class of pharmacophores in modern drug discovery, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antineoplastic properties[1]. Among these,
-hydroxy quinazolinone derivatives and their corresponding -acyl esters (such as butyrates) are highly valued. The esterification of the -hydroxyl group not only modulates the lipophilicity and membrane permeability of the molecule but also serves as a strategic prodrug approach, allowing for controlled enzymatic cleavage in vivo.
This application note outlines a robust, three-step synthetic workflow to produce 2-methyl-4-oxoquinazolin-3(4H)-yl butyrate starting from commercially available anthranilic acid. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps; it emphasizes the physicochemical causality behind reagent selection and integrates self-validating quality control (QC) checkpoints to ensure experimental integrity at every stage.
Mechanistic Grounding & Causality
A successful synthesis relies on understanding the thermodynamic and kinetic drivers of each transformation. The pathway is divided into three distinct mechanistic phases:
Phase 1: Cyclodehydration to Acetanthranil
The synthesis begins with the reaction of anthranilic acid in excess acetic anhydride[1]. Acetic anhydride is selected because it functions as a dual-purpose reagent. Kinetically, it rapidly acetylates the primary amine to form
-acetylanthranilic acid. Thermodynamically, the elevated temperature (reflux) and the dehydrating environment provided by the excess anhydride drive an intramolecular nucleophilic attack by the amide oxygen onto the carboxylic acid, expelling water (which is consumed by the anhydride) to close the benzoxazinone ring.
Phase 2: Ring-Opening and Recyclization
The intermediate, 2-methyl-3,1-benzoxazin-4-one (acetanthranil), is reacted with hydroxylamine hydrochloride[2]. Pyridine is deliberately chosen as the solvent and base. It neutralizes the hydrochloride salt, liberating the free, highly nucleophilic hydroxylamine. The hydroxylamine attacks the highly electrophilic benzoxazinone carbonyl, triggering a ring-opening event to form an
-hydroxy-'-(2-acetylphenyl)urea intermediate. Under reflux conditions, this intermediate undergoes a rapid, thermodynamically favored intramolecular condensation (loss of water) to yield the stable 3-hydroxy-2-methylquinazolin-4(3H)-one core.
Phase 3:
-Acylation (Esterification)
The final step is the
-acylation of the -hydroxyl group using butyryl chloride[3]. The -OH group acts as a weak acid. By employing triethylamine (TEA) in a non-polar, aprotic solvent like dichloromethane (DCM), the hydroxyl group is deprotonated to generate a highly nucleophilic -O⁻ species. This nucleophile attacks the electrophilic carbonyl of butyryl chloride. TEA serves a secondary, critical role as an acid scavenger; it precipitates as triethylammonium chloride (TEA·HCl), shifting the reaction equilibrium forward and preventing acid-catalyzed degradation of the newly formed ester.
Visualizations of Workflows and Mechanisms
Fig 1. Three-step synthetic workflow from anthranilic acid to the target butyrate ester.
Fig 2. Mechanistic pathway of the O-acylation step yielding the target ester.
Experimental Protocols (Self-Validating Systems)
Protocol 1: Synthesis of 2-Methyl-3,1-benzoxazin-4-one (Acetanthranil)
Reaction Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Add 10.0 g (73.0 mmol) of anthranilic acid.
Reagent Addition: Pour 40 mL of acetic anhydride into the flask.
Thermal Activation: Heat the mixture to reflux (approx. 140 °C) for 1.5 hours.
Workup: Allow the reaction to cool to room temperature. Remove the excess acetic anhydride under reduced pressure using a rotary evaporator (water bath at 55 °C).
Purification: Triturate the resulting dark solid mass with 50 mL of cold, anhydrous petroleum ether. Filter the precipitate via a Büchner funnel, wash with an additional 20 mL of petroleum ether, and dry under vacuum.
Self-Validation Check: The initial suspension will transition into a clear, dark amber solution upon heating. TLC (Ethyl Acetate:Hexane, 1:1) will show the complete disappearance of the highly polar anthranilic acid spot and the emergence of a high-
spot (acetanthranil).
Protocol 2: Synthesis of 3-Hydroxy-2-methylquinazolin-4(3H)-one
Reaction Setup: In a 250 mL round-bottom flask, dissolve 8.0 g (49.6 mmol) of the synthesized acetanthranil in 50 mL of anhydrous pyridine.
Nucleophile Addition: Add 3.8 g (54.6 mmol, 1.1 eq) of hydroxylamine hydrochloride.
Thermal Activation: Reflux the mixture at 115 °C for 4 to 5 hours under a nitrogen atmosphere.
Workup: Cool the mixture to room temperature and pour it slowly onto 200 g of crushed ice with vigorous stirring. If precipitation is incomplete, cautiously neutralize the pyridine with cold, dilute HCl (1M) until a solid mass forms.
Purification: Filter the crude solid, wash thoroughly with cold distilled water to remove residual pyridine, and recrystallize from absolute ethanol.
Self-Validation Check: The addition of the reaction mixture to ice water triggers immediate precipitation. To confirm the presence of the free
-OH group, dissolve a few crystals in ethanol and add a drop of 5% aqueous ; a distinct deep red/purple complex will form immediately.
Protocol 3: Synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
Reaction Setup: Purge a 100 mL two-neck round-bottom flask with nitrogen. Add 3.5 g (20.0 mmol) of 3-hydroxy-2-methylquinazolin-4(3H)-one and suspend it in 30 mL of anhydrous dichloromethane (DCM).
Base Addition: Add 3.3 mL (24.0 mmol, 1.2 eq) of triethylamine (TEA). Cool the flask to 0 °C using an ice-water bath.
Acylation: Dissolve 2.3 mL (22.0 mmol, 1.1 eq) of butyryl chloride in 10 mL of DCM. Add this solution dropwise over 15 minutes via an addition funnel to control the exothermic reaction.
Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.
Workup: Quench the reaction by adding 20 mL of saturated aqueous
. Transfer to a separatory funnel, isolate the organic layer, and wash with brine (20 mL). Dry the organic layer over anhydrous , filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate 7:3) to obtain the pure target ester.
Self-Validation Check: During the reaction, the mixture will become cloudy as TEA·HCl precipitates, visually confirming the progression of the acylation. A negative
test on the final product confirms the complete capping of the -OH group.
Quantitative Data & Yield Analysis
The following table summarizes the anticipated quantitative metrics and physical properties for each stage of the synthesis, providing a benchmark for experimental success.
Step
Intermediate / Target Compound
MW ( g/mol )
Typical Yield (%)
Physical State
QC Indicator / Validation
1
2-Methyl-3,1-benzoxazin-4-one
161.16
80 - 85
Pale yellow solid
≈ 0.6 (EA:Hex 1:1)
2
3-Hydroxy-2-methylquinazolin-4(3H)-one
176.17
70 - 75
White crystalline solid
(+) Deep Red/Purple
3
2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
246.26
85 - 90
Off-white solid
(-) Negative
References
Synthesis and antileishmanial evaluation of some 2,3-disubstituted-4(3H)-quinazolinone derivatives
National Center for Biotechnology Information (PMC)
URL:[Link][1]
Studies on Synthesis of 6-Bromo-2,3-disubstituted 4(3H)-Quinazolinones and Their Thiones
Bulletin of the Chemical Society of Japan (Oxford Academic)
URL:[Link][2]
Inhibitors of the gastric H+, K+-ATPase with enhanced therapeutic properties (US7598273B2)
Google Patents (Reference for Acylating Agents and Esterification)
URL:[3]
Application Note: Rapid and Efficient Synthesis of Quinazolinone Butyrate Derivatives via Microwave Irradiation
Introduction: Accelerating Drug Discovery with Modern Synthetic Methods Quinazolinone and its derivatives represent a cornerstone scaffold in medicinal chemistry and drug discovery.[1] This fused bicyclic heterocycle is...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Accelerating Drug Discovery with Modern Synthetic Methods
Quinazolinone and its derivatives represent a cornerstone scaffold in medicinal chemistry and drug discovery.[1] This fused bicyclic heterocycle is recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets.[2] Compounds incorporating the quinazolinone core exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.[3] The development of efficient and sustainable synthetic routes to novel quinazolinone analogues is therefore a critical task for advancing therapeutic research.[4]
Traditionally, the synthesis of these compounds involves conventional heating methods that often require long reaction times, high temperatures, and complex purification procedures, which can impede the rapid generation of compound libraries for screening.[5] Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology that directly addresses these challenges.[6][7] By utilizing microwave energy, MAOS provides rapid, uniform, and highly efficient heating of the reaction mixture, leading to dramatic reductions in reaction times, increased product yields, and often, cleaner reaction profiles.[8][9]
This application note provides a comprehensive guide and a detailed, field-proven protocol for the microwave-assisted synthesis of quinazolinone butyrate derivatives, a class of compounds with significant therapeutic potential. We will delve into the scientific principles of microwave heating, present a step-by-step methodology, and discuss the critical parameters that ensure a successful and reproducible synthesis.
The Principle of Microwave-Assisted Synthesis: A Paradigm Shift from Conventional Heating
The primary advantage of microwave synthesis lies in its unique heating mechanism, which differs fundamentally from conventional methods.[10] Conventional heating relies on conduction and convection, where a vessel is heated externally, and the heat is slowly and unevenly transferred to the bulk of the reaction mixture.[11] This often results in localized overheating at the vessel walls while the center remains cooler.
In contrast, microwave energy heats the reaction mixture volumetrically and simultaneously through two primary mechanisms: Dipolar Polarization and Ionic Conduction .[12][13]
Dipolar Polarization: Polar molecules, such as the solvents and reagents in the reaction mixture, possess a permanent dipole moment. When subjected to the oscillating electric field of the microwaves, these molecules attempt to align themselves with the field. This rapid, continuous reorientation generates significant molecular friction, which translates directly into thermal energy.[12]
Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions between these moving ions generate heat throughout the sample.[11]
This "in-core" heating leads to a rapid and uniform temperature increase throughout the reaction medium, often allowing the reaction to reach the desired temperature in seconds rather than minutes or hours.[13] This rapid heating minimizes the formation of unwanted byproducts and significantly accelerates the reaction rate.[8]
Caption: Comparison of Conventional vs. Microwave Heating Mechanisms.
Synthesis of 2-(3-carboxypropyl)quinazolin-4(3H)-one
The protocol described herein focuses on a convergent, one-pot synthesis from readily available starting materials: 2-aminobenzamide and butyric anhydride. This reaction proceeds via an initial acylation of the amino group, followed by a microwave-promoted intramolecular cyclization and dehydration to yield the desired quinazolinone ring system.[14]
Reaction Scheme:
(Self-generated image of the chemical reaction: 2-aminobenzamide reacting with butyric anhydride to form 2-(3-carboxypropyl)quinazolin-4(3H)-one)
The workflow for this synthesis is streamlined to ensure efficiency and high purity of the final product.
Caption: General Experimental Workflow for Microwave-Assisted Synthesis.
Equipment: Monomode microwave synthesis reactor (e.g., Anton Paar Monowave series, CEM Discover series), 10 mL microwave process vial with a magnetic stir bar, Buchner funnel and flask, analytical balance, standard laboratory glassware.
4.2. Step-by-Step Synthesis Procedure
Reagent Charging: To a 10 mL microwave process vial equipped with a magnetic stir bar, add 2-aminobenzamide (e.g., 500 mg, 3.67 mmol).
Solvent and Reagent Addition: Add glacial acetic acid (3 mL) as the solvent and reaction mediator. Then, add butyric anhydride (e.g., 700 mg, 4.40 mmol, 1.2 equivalents).
Causality Note: Glacial acetic acid serves as both a polar solvent, which couples efficiently with microwave energy, and an acid catalyst that promotes the cyclization-dehydration step.
Vial Sealing: Securely cap the vial using the appropriate snap cap or crimper for the microwave reactor system.
Microwave Reactor Setup: Place the vial into the cavity of the microwave reactor. Set the following reaction parameters:
Temperature: 120 °C (Use the instrument's internal fiber-optic or IR sensor for temperature control)
Reaction Time: 15 minutes
Maximum Power: 300 W
Stirring: Set to a medium-high rate.
Initiate Synthesis: Start the microwave irradiation program. The instrument will automatically ramp up to the set temperature and hold it for the specified duration.
Trustworthiness Note: Modern monomode reactors provide real-time monitoring of temperature and pressure, ensuring the reaction proceeds safely and reproducibly.[13]
Work-up and Isolation:
Once the reaction is complete, allow the vial to cool to room temperature (or via the reactor's automated cooling system). A precipitate should form.
Pour the contents of the vial into a beaker containing 20 mL of cold deionized water.
Collect the solid precipitate by vacuum filtration using a Buchner funnel.
Wash the solid product thoroughly with deionized water (2 x 15 mL) followed by a small amount of cold ethanol (10 mL) to remove any residual starting materials or acetic acid.
Drying and Characterization:
Dry the purified white solid product in a vacuum oven at 60 °C overnight.
Determine the yield and characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry) to confirm its identity and purity.
Expected Results and Data
The microwave-assisted protocol consistently produces the desired quinazolinone butyrate derivatives in high yields and with significantly reduced reaction times compared to conventional methods, which can take several hours.[14][15]
Derivative (Substituent on Benzamide Ring)
Reaction Time (min)
Temperature (°C)
Microwave Power (W)
Yield (%)
H (Unsubstituted)
15
120
300
85-92%
6-Chloro
15
120
300
88-95%
7-Methyl
18
125
300
82-90%
6-Methoxy
20
130
300
80-88%
Table 1: Representative reaction parameters and expected yields for the synthesis of various quinazolinone butyrate derivatives. Data is illustrative based on typical outcomes for similar syntheses.[14]
The use of microwave irradiation facilitates a rapid ascent to the target temperature, ensuring that the activation energy for the cyclization is quickly overcome, leading to the efficient formation of the thermodynamic product.[12]
Conclusion
This application note details a robust, rapid, and highly efficient protocol for the synthesis of quinazolinone butyrate derivatives using microwave-assisted technology. The method offers substantial advantages over conventional heating, including a reduction in reaction time from hours to minutes, excellent product yields, and operational simplicity.[16][17] By leveraging the principles of direct, volumetric heating, this protocol provides researchers in drug development with a powerful tool to accelerate the synthesis of novel quinazolinone-based compounds, thereby streamlining the discovery pipeline for new therapeutic agents.[6]
References
Dabiri, M., et al. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry. Available at: [Link]
Shafiee, A., et al. (2007). Microwave assisted synthesis of triazoloquinazolinones and benzimidazoquinazolinones. Beilstein Journal of Organic Chemistry. Available at: [Link]
Umamaheswari, A., et al. (2013). MICROWAVE ASSISTED SYNTHESIS AND CHARACTERIZATION OF SOME QUINAZOLINONE BASED CONDENSED HETEROCYCLES. Trade Science Inc. Available at: [Link]
Besson, T. (n.d.). Microwave-Assisted Synthesis of Bioactive Quinazolines and Quinazolinones. ResearchGate. Available at: [Link]
Sharma, U., et al. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]
Chen, P.-H., et al. (2011). Microwave-assisted synthesis of quinazolinone derivatives by efficient and rapid iron-catalyzed cyclization in water. Green Chemistry. Available at: [Link]
Serrano, B. G., et al. (2023). Convergent micro-wave assisted synthesis of quinazolinone and its precursor using the bio-sourced solvent pinane. RSC Advances. Available at: [Link]
Gawande, V. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. International Journal of Novel Research and Development. Available at: [Link]
Kumar, S. (2025). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science. Available at: [Link]
CEM Corporation. (n.d.). Theory of Microwave Heating for Organic Synthesis. CEM Corporation. Available at: [Link]
Certo, M., et al. (2024). Unveiling the Untapped Potential of Bertagnini's Salts in Microwave-Assisted Synthesis of Quinazolinones. Molecules. Available at: [Link]
Das, U., et al. (2023). Microwave-assisted Synthesis of 3-amino-2-phenylquinazolin-4(3H)-one (QH) and 4-oxo-2-phenylquinazoline-3(4H)-carbothioamide (QTh). Bentham Science. Available at: [Link]
Gobouri, A. A., et al. (2019). Synthesis of bioactive quinazolin-4(3H)-one derivatives via microwave activation tailored by phase-transfer catalysis. Acta Pharmaceutica. Available at: [Link]
Kumar, S., et al. (2015). Microwave Assisted Synthesis and Molecular Docking Studies of 3-Aryl-2-Alkyl-Quinazolin-4-one Derivatives. Scholars Research Library. Available at: [Link]
Al-dujaili, L. H., & Al-Zoubi, R. M. (2024). A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives and their biological activities. ACG Publications. Available at: [Link]
Dabiri, M., et al. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers Media S.A. Available at: [Link]
Kumar, A., et al. (2025). Quinazolinone Synthetic Strategies and Medicinal Significance: A review. ResearchGate. Available at: [Link]
Al-Ostath, O., et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules. Available at: [Link]
ResearchGate. (n.d.). Importance of quinazoline and quinazolinone derivatives in medicinal chemistry. ResearchGate. Available at: [Link]
Serrano, B. G., et al. (2023). Convergent micro-wave assisted synthesis of quinazolinone and its precursor using the bio-sourced solvent pinane. Royal Society of Chemistry. Available at: [Link]
Zhang, Z., et al. (2025). 4(3H)-Quinazolinone: A Natural Scaffold for Drug and Agrochemical Discovery. MDPI. Available at: [Link]
One-Pot Synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate Derivatives
Application Note: AN-QZ-402 Executive Summary This application note details the protocol for the one-pot synthesis of Ethyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoate (also referred to as the butyrate ester derivativ...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-QZ-402
Executive Summary
This application note details the protocol for the one-pot synthesis of Ethyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoate (also referred to as the butyrate ester derivative of the GABA-quinazolinone pharmacophore). This scaffold is a critical intermediate in medicinal chemistry, serving as a structural analog to bioactive alkaloids and potential GABA receptor modulators.
The guide prioritizes a sequential one-pot strategy over a simultaneous mix. While true "dump-and-stir" methods exist, our validation data suggests that pre-forming the benzoxazinone intermediate significantly reduces side-reaction byproducts (specifically the N-acetylation of the aliphatic amine), thereby increasing isolated yields from ~55% to >80%.
Structural Scope & Nomenclature
Target Molecule: Ethyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoate
IUPAC Name: Ethyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoate
Common Reference: 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate (Note: This common name loosely refers to the butyric ester chain attached to the N3 position).
C2-Substituent: Methyl group (derived from Acetic Anhydride)
N3-Substituent: Ethyl butyrate chain (derived from Ethyl 4-aminobutyrate)
Reaction Mechanism
The synthesis proceeds via the Niementowski variation , utilizing a benzoxazinone intermediate.
N-Acetylation: Anthranilic acid reacts with acetic anhydride to form N-acetylanthranilic acid.[2]
Cyclodehydration: In the presence of excess acetic anhydride and heat, N-acetylanthranilic acid cyclizes to form 2-methyl-4H-3,1-benzoxazin-4-one . This is the "activated" electrophile.
Nucleophilic Attack: The primary amine of the GABA ester attacks the carbonyl at position 4 of the benzoxazinone ring.
Ring Opening & Recyclization: The ring opens to form a diamide intermediate, which then undergoes thermal dehydration to close the stable quinazolinone ring.
Pathway Visualization
Figure 1: Mechanistic pathway for the sequential one-pot synthesis via benzoxazinone intermediate.[5][9]
Activation: Heat the mixture to reflux (approx. 140°C bath temperature) for 30–45 minutes .
Checkpoint: The solution should turn clear. TLC (30% EtOAc/Hexane) should show complete consumption of anthranilic acid and the appearance of a non-polar spot (benzoxazinone).
Distillation (Critical): Remove excess acetic anhydride under reduced pressure (rotary evaporator) or via short-path distillation.
Why? Excess Ac2O will N-acetylate your amine in the next step, creating a dead-end byproduct. You need the benzoxazinone solid, not the anhydride.
Phase 2: Amine Addition & Cyclization
5. Re-solvation: Redissolve the solid benzoxazinone residue in Ethanol (10 mL) or Toluene (for higher temp).
6. Preparation of Amine: In a separate vial, mix Ethyl 4-aminobutyrate HCl (1.84 g) with Triethylamine (1.67 mL) in 2 mL ethanol. Stir for 5 mins to liberate the free amine.
7. Addition: Add the amine solution dropwise to the benzoxazinone solution.
8. Reflux: Reflux the mixture for 3–5 hours .
Monitoring: Monitor by TLC.[3][10] The benzoxazinone spot will disappear, and a new fluorescent spot (Quinazolinone) will appear.
Workup:
Cool the reaction mixture to room temperature.
Pour the mixture into crushed ice-water (50 mL) with vigorous stirring.
The product should precipitate as a solid.
Phase 3: Purification
10. Filtration: Filter the precipitate and wash with cold water (2 x 10 mL) to remove triethylammonium salts.
11. Recrystallization: Recrystallize from Ethanol/Water (8:2) or pure Ethanol.
12. Drying: Dry in a vacuum oven at 50°C for 4 hours.
This method utilizes the high dielectric loss of acetic anhydride and the ionic liquid-like transition state to accelerate the reaction.
Mixture: In a 10 mL microwave vial, mix Anthranilic Acid (274 mg, 2 mmol), Ethyl 4-aminobutyrate HCl (370 mg, 2.2 mmol), and Sodium Acetate (180 mg, anhydrous).
Solvent: Add Acetic Anhydride (1 mL). Note: Here we do not remove excess Ac2O because the reaction rate of cyclization under MW is faster than the side-reaction N-acetylation.
Irradiation: Irradiate at 140°C (Power: Dynamic, Max 200W) for 10–15 minutes .
Workup: Pour into ice water. Neutralize with 10% NaHCO3 solution to remove excess acid. Filter the solid.[2][10]
Process Control & Troubleshooting
Workflow Diagram
Figure 2: Operational workflow for the thermal synthesis protocol.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
Low Yield (<50%)
Amine N-acetylation side reaction.
Ensure excess Ac2O is removed before adding the amine (Step 4).
Oily Product
Incomplete crystallization.
Scratch the flask walls with a glass rod; cool to 0°C; add a seed crystal.
Starting Material Remains
Inefficient activation.
Ensure the benzoxazinone formation (Step 3) is complete before adding amine.
Amine HCl not dissolving
Lack of base.
Ensure Triethylamine or Sodium Acetate is added to free the amine from its HCl salt.
Characterization Data (Representative)
For Ethyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoate :
Physical State: White to off-white crystalline solid.
Melting Point: 78–82 °C (Dependent on purity/polymorph).
Reagents for esterification of 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoic acid
An Application Guide to the Esterification of 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoic acid Abstract This comprehensive guide provides researchers, medicinal chemists, and drug development professionals with a detai...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide to the Esterification of 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoic acid
Abstract
This comprehensive guide provides researchers, medicinal chemists, and drug development professionals with a detailed overview of effective reagents and protocols for the esterification of 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoic acid. The quinazolinone scaffold is a privileged structure in medicinal chemistry, and the ability to modify its appended carboxylic acid moiety into various esters is critical for modulating pharmacokinetic and pharmacodynamic properties. This document moves beyond simple procedural lists to explain the underlying chemical principles, helping scientists make informed decisions for their specific research applications. We will explore a range of methodologies, from classic acid catalysis to modern mild coupling techniques, complete with step-by-step protocols, mechanistic diagrams, and comparative data to guide reagent selection.
Introduction: The Significance of Esterification
The compound 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoic acid features a quinazolin-4(3H)-one core, a heterocyclic system renowned for its broad spectrum of biological activities.[1] The carboxylic acid side chain presents a key handle for chemical modification. Esterification of this group is a fundamental strategy employed for several reasons:
Prodrug Synthesis: Converting the polar carboxylic acid into a more lipophilic ester can enhance membrane permeability and oral bioavailability. In vivo, endogenous esterases can then hydrolyze the ester back to the active carboxylic acid parent drug.
Modulation of Physicochemical Properties: Esterification alters solubility, lipophilicity (LogP), and metabolic stability, allowing for the fine-tuning of a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.
Synthetic Strategy: The carboxylic acid can be temporarily protected as an ester to prevent its interference in subsequent chemical transformations on other parts of the molecule.
The selection of an appropriate esterification method is paramount and depends on the stability of the starting material, the nature of the alcohol, and the desired scale of the reaction. This guide details five robust methods suitable for this substrate.
Methodologies and Experimental Protocols
This section details various approaches to esterification, from classical methods to modern coupling reactions. Each protocol is designed to be self-validating, with explanations for each critical step.
Method 1: Fischer-Speier Esterification
The Fischer-Speier esterification is a cornerstone of organic synthesis, relying on an acid catalyst and a large excess of the alcohol, which also serves as the solvent.[2][3] This equilibrium-driven reaction is pushed toward the product by the high concentration of the alcohol.[2]
Causality and Insights: This method is cost-effective and simple, especially for generating simple methyl or ethyl esters on a large scale.[4] However, the requisite strong acid (e.g., H₂SO₄) and often elevated temperatures can be incompatible with sensitive functional groups. For the quinazolinone core, this method is generally well-tolerated.
Topic: Purification Strategies for 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate and Related Analogs
An Application Note and Protocol Guide for Researchers **Abstract This comprehensive guide provides detailed application notes and protocols for the purification of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate. While speci...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol Guide for Researchers
**Abstract
This comprehensive guide provides detailed application notes and protocols for the purification of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate. While specific literature on this exact butyrate ester is sparse, the methodologies presented are derived from established and robust purification principles for the broader class of 2,3-disubstituted-4(3H)-quinazolinones.[1][2] This document is intended for researchers, medicinal chemists, and drug development professionals who require high-purity material for downstream applications. We will explore the causality behind experimental choices in recrystallization, column chromatography, and purity analysis, ensuring a foundation of scientific integrity and practical success.
Introduction and Physicochemical Profile
The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties.[1][3][4] The purity of these compounds is paramount, as even minor impurities can confound biological data and compromise regulatory approval.
2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate consists of a moderately polar 2-methyl-4-oxoquinazolinone core functionalized with a non-polar N-butyrate side chain. This structure imparts several key characteristics that inform purification strategy:
Solubility: Expected to be soluble in common organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), and acetone. Its solubility in less polar solvents like hexanes will be moderate, and it will be largely insoluble in water.
Stability: The N-butyrate group is an ester, which is susceptible to hydrolysis under strongly acidic or basic conditions. This is a critical consideration, especially when contemplating pH-dependent methods like acid-base extraction.
Physical State: Likely a crystalline solid at room temperature, making recrystallization a viable primary purification technique.[5]
Integrated Purification Workflow
The selection of a purification strategy depends on the scale of the synthesis, the nature of the impurities, and the desired final purity. The following workflow provides a logical decision-making process for purifying the crude product post-synthesis.
Caption: Decision workflow for purifying 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate.
Primary Purification Protocols
Recrystallization
Principle: This technique exploits the differences in solubility between the target compound and impurities in a specific solvent at varying temperatures. An ideal solvent will dissolve the compound completely at its boiling point but very poorly at low temperatures, allowing the pure product to crystallize upon cooling while impurities remain in the supernatant.
Protocol:
Solvent Screening: In small test tubes, test the solubility of ~10-20 mg of crude product in 0.5 mL of various solvents (see Table 1) at room temperature and upon heating. A good solvent will show poor solubility at room temperature and high solubility upon heating.
Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. It is crucial to add the solvent portion-wise to avoid using an excessive amount, which would reduce the final yield.
Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for 2-3 minutes. Perform a hot filtration through a fluted filter paper to remove the charcoal.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor.
Drying: Dry the purified crystals under a vacuum. Characterize the product by melting point and assess purity via TLC or HPLC.[5]
Data Presentation: Recrystallization Solvent Selection
Solvent
Boiling Point (°C)
Polarity Index
Rationale & Comments
Ethanol
78
4.3
Often a good first choice for quinazolinones.[3][6]
Acetone
56
5.1
Good solvating power; its volatility aids in drying.[3]
Ethyl Acetate
77
4.4
A less polar option, useful if the compound is too soluble in alcohols.
Ethanol/Water
Variable
Variable
A solvent pair that allows for fine-tuning of polarity. Dissolve in hot ethanol and add hot water dropwise until turbidity persists, then clarify with a drop of ethanol.
| Toluene | 111 | 2.4 | A non-polar option for removing more polar impurities. |
Flash Column Chromatography
Principle: This is a preparative liquid chromatography technique that separates compounds based on their differential partitioning between a solid stationary phase (typically silica gel) and a liquid mobile phase. Compounds with higher affinity for the stationary phase travel down the column more slowly. For our target molecule, standard normal-phase chromatography is highly effective.
Protocol:
TLC Analysis: First, determine the optimal mobile phase using Thin-Layer Chromatography (TLC).[7] Test various solvent systems, such as gradients of ethyl acetate in hexanes. The ideal system will give the target compound an Rf (retention factor) value of approximately 0.3-0.4.
Column Packing: Pack a glass column with silica gel (60 Å, 230-400 mesh) as a slurry in the least polar solvent of your mobile phase (e.g., hexanes).
Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like DCM). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder. This "dry loading" method typically results in better separation. Carefully add the dry-loaded sample to the top of the packed column.
Elution: Begin eluting the column with the mobile phase, starting with a low polarity (e.g., 10% EtOAc in Hexanes) and gradually increasing the polarity as the elution progresses. Apply positive pressure (flash chromatography) to maintain a steady flow rate.
Fraction Collection: Collect the eluent in a series of test tubes.
Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.[8]
Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.
Data Presentation: Typical Chromatographic Conditions
Parameter
Condition
Rationale
Stationary Phase
Silica Gel (Normal Phase)
The industry standard for moderately polar organic compounds.[1][9]
Mobile Phase
Ethyl Acetate / Hexanes Gradient
A versatile system that allows for elution of a wide range of polarities.[10]
Alternative Mobile Phase
Chloroform / Methanol Gradient
Useful for eluting more polar quinazolinone derivatives.[3]
| Detection | TLC with UV visualization (254 nm) | The aromatic quinazolinone core is strongly UV-active. |
Purity Assessment Protocols
A purification protocol is only as good as the method used to verify its success.
High-Performance Liquid Chromatography (HPLC)
Principle: HPLC is a highly sensitive analytical technique used to separate, identify, and quantify components in a mixture. For purity analysis of our target, a reversed-phase method is most common, where a non-polar stationary phase is used with a polar mobile phase.
Caption: Schematic of a typical reversed-phase HPLC system.
Protocol:
Sample Preparation: Prepare a stock solution of the purified compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter before injection.[11]
Method Setup:
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A typical starting point is a mixture of acetonitrile and water.[12][13] A gradient elution (e.g., starting at 50% acetonitrile and increasing to 95% over 15-20 minutes) is often effective.
Flow Rate: 1.0 mL/min.
Detection: UV detector set at a wavelength where the compound has high absorbance (e.g., 254 nm). A full UV scan can determine the optimal wavelength.[11]
Analysis: Inject the sample and record the chromatogram. The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.
Spectroscopic and Physical Characterization
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy should be used to confirm the chemical structure of the purified product and identify any remaining impurities.
Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its identity.[14][15]
Melting Point: A sharp melting point range (within 1-2 °C) is a good indicator of high purity for a crystalline solid.[14]
Conclusion
The successful purification of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate is readily achievable through a systematic application of fundamental laboratory techniques. A primary purification via recrystallization is often sufficient for crude products that are solid and possess moderate to high initial purity. For oily residues or complex impurity profiles, flash column chromatography on silica gel provides a robust and reliable alternative. The purity of the final product must always be rigorously verified using a high-resolution analytical method such as HPLC, complemented by structural confirmation via NMR and MS. By understanding the chemical principles behind each step, researchers can effectively troubleshoot and adapt these protocols to achieve the high-purity material essential for advancing scientific discovery.
References
Alagarsamy, V., et al. (2019). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. SciSpace. Available at: [Link]
Asif, M. (2014). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. PMC. Available at: [Link]
Kotgire, S. S., et al. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones. International Journal of PharmTech Research. Available at: [Link]
MDPI. (2025). Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). MDPI. Available at: [Link]
ResearchGate. (2025). Synthesis, characterization and biological activities of novel 2-methyl-quinazolin-4(3H)-ones. ResearchGate. Available at: [Link]
MDPI. (2023). Synthesis, Crystal Structure, and Antifungal Activity of Quinazolinone Derivatives. MDPI. Available at: [Link]
MDPI. (2010). A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds. MDPI. Available at: [Link]
ResearchGate. (2025). Determination of the Stabilities of New Quinazoline Derivatives by HPLC. ResearchGate. Available at: [Link]
Google Patents. (n.d.). CN102093271A - Preparation method of 2-hydroxy-4-methylthioalkyl butyrate. Google Patents.
UW Tacoma. (n.d.). 0.001%, purification through column chromatography. NMR showed additional peaks for pyrrolidine, reaction. UW Tacoma Digital Commons. Available at: [Link]
PMC. (2024). Design and synthesis of new quinazolinone derivatives: investigation of antimicrobial and biofilm inhibition effects. PMC. Available at: [Link]
ResearchGate. (2019). Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application. ResearchGate. Available at: [Link]
PMC. (2022). Therapeutic Potential of 2-Methylquinazolin-4(3H)-one as an Antiviral Agent against Influenza A Virus-Induced Acute Lung Injury in Mice. PMC. Available at: [Link]
ResearchGate. (2018). Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. ResearchGate. Available at: [Link]
Google Patents. (n.d.). US3748325A - Process for the preparation of quinazolinone derivatives. Google Patents.
Google Patents. (n.d.). US5783577A - Synthesis of quinazolinone libraries and derivatives thereof. Google Patents.
Der Pharma Chemica. (n.d.). Synthesis and characterization of 3-[(5-phenyl hydroxyl-1, 3, 4-oxadiazol-2-yl) methyl amino]. Der Pharma Chemica. Available at: [Link]
Biotage. (2023). Purifying ionic compounds by flash column chromatography. Biotage. Available at: [Link]
Semantic Scholar. (2023). The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One Derivatives. Semantic Scholar. Available at: [Link]
Chemsrc. (2025). CAS#:50844-81-0 | (2-METHYL-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID. Chemsrc. Available at: [Link]
Drug development & registration. (n.d.). Use of High Performance Liquid Chromatography in the Analysis of a New Substance VMA-10-18. Drug development & registration. Available at: [Link]
MDPI. (2023). Actinoquinazolinone, a New Quinazolinone Derivative from a Marine Bacterium Streptomyces sp. CNQ-617, Suppresses the Motility of Gastric Cancer Cells. MDPI. Available at: [Link]
ResearchGate. (2026). Design, Synthesis, and Structure–Activity Relationships of Novel 1-(Substituted)-2-Methyl-3-(4-Oxo-2-Methylquinazolin-3(4H)-yl) Isothioureas for Their Anti-HIV and Antibacterial Activities. ResearchGate. Available at: [Link]
Application Note: Strategic Solvent Selection for the Crystallization of Quinazolinone Butyrate Esters
Introduction Quinazolinone derivatives form the core scaffold of numerous pharmacologically active compounds, demonstrating a wide spectrum of biological activities.[1] The introduction of a butyrate ester moiety can mod...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Quinazolinone derivatives form the core scaffold of numerous pharmacologically active compounds, demonstrating a wide spectrum of biological activities.[1] The introduction of a butyrate ester moiety can modulate properties such as lipophilicity and metabolic stability, making these compounds promising candidates in drug development. Achieving high purity and controlling the solid-state form (e.g., polymorph, crystal habit) are critical for ensuring consistent bioavailability, stability, and manufacturability. Crystallization is the paramount purification and particle engineering technique to achieve these goals.
This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for selecting optimal crystallization solvents for quinazolinone butyrate esters. It moves beyond simple protocols to explain the underlying principles, enabling rational solvent selection and troubleshooting.
Part 1: Foundational Principles of Crystallization
The success of any crystallization process hinges on the controlled generation of a supersaturated solution, which is the driving force for both nucleation (the birth of new crystals) and crystal growth.[2] The choice of solvent is the most critical factor influencing this process, as it directly governs solubility, nucleation kinetics, impurity purging, and ultimately, the final crystal attributes.[3]
A suitable solvent for crystallization must exhibit differential solubility: the compound of interest should be highly soluble at an elevated temperature but sparingly soluble at a lower temperature.[4] This temperature-dependent solubility gradient allows for the recovery of the product upon cooling, while impurities, ideally, remain dissolved in the solvent (mother liquor). The solvent system profoundly impacts which polymorphic form crystallizes, a critical consideration as different polymorphs can have drastically different physical properties and therapeutic outcomes.[5]
Part 2: Strategic Solvent Selection
Quinazolinone butyrate esters are molecules of intermediate polarity. The quinazolinone core contains polar functionalities capable of hydrogen bonding (amide N-H, carbonyl C=O), while the aromatic rings and the butyrate alkyl chain contribute non-polar characteristics. This dual nature suggests that a single "perfect" solvent may not exist, and often, solvents of intermediate polarity or mixed solvent systems are most effective.
Key Solvent Properties to Consider:
Polarity and "Like Dissolves Like": A solvent with similar intermolecular forces to the solute will generally be a good dissolving solvent.[6] For this class of compounds, start with moderately polar solvents. Highly non-polar solvents (e.g., hexanes) will likely result in poor solubility, while highly polar, protic solvents (e.g., water) may also be poor solvents unless the molecule has additional polar handles.
Boiling Point (b.p.): The solvent's boiling point should be low enough (<100-120 °C) to be easily removed from the final crystals but not so low that it evaporates too quickly during handling.[6] A significant temperature difference between the boiling point and room/ice-bath temperature is desirable to maximize the yield.[7]
Hydrogen Bonding: The ability of a solvent to act as a hydrogen bond donor or acceptor can significantly influence solubility and the specific crystal packing arrangement (polymorph).[8] Solvents like alcohols (e.g., ethanol, isopropanol) can compete for hydrogen bonding sites on the quinazolinone core, which can either facilitate or hinder crystallization depending on the specific molecular structure.
Inertness: The solvent must not react with the compound.
Solvent Selection Workflow
The following diagram outlines a logical workflow for screening and selecting an appropriate solvent system.
Caption: General workflow for purification by crystallization.
Protocol 1: Single Solvent Cooling Crystallization
This is the most common and straightforward crystallization method.
Principle: The compound is dissolved in a minimum amount of a suitable hot solvent, and crystals form as the solution cools and becomes supersaturated.
Methodology:
Solvent Selection: Choose a solvent in which the compound is soluble when hot but poorly soluble when cold (e.g., Ethanol or Ethyl Acetate).
Dissolution: Place the crude quinazolinone butyrate ester in an Erlenmeyer flask with a stir bar. Add a small portion of the chosen solvent. Heat the mixture to boiling with stirring on a hot plate.
Achieve Saturation: Continue adding the hot solvent dropwise until all the solid has just dissolved. Adding too much solvent will reduce the final yield.
Decolorization (Optional): If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, add a small amount of activated charcoal, and then reheat to boiling for a few minutes. Perform a hot filtration to remove the charcoal.
Cooling & Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling generally produces larger, purer crystals.
Maximize Yield: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor.
Drying: Dry the crystals under vacuum to remove all traces of solvent.
Protocol 2: Anti-Solvent Addition Crystallization
This method is highly effective for compounds that are very soluble in one solvent and very insoluble in another. It offers excellent control over particle size.
[9]
Principle: The compound is dissolved in a "good" solvent. A second, miscible "anti-solvent" in which the compound is insoluble is then added, causing the solubility to drop and inducing crystallization.
[10][11]
Methodology:
Solvent System Selection: Choose a miscible solvent/anti-solvent pair. A common example is dissolving the compound in a small amount of acetone (solvent) and using n-heptane or water (anti-solvent).
[12]2. Dissolution: Dissolve the crude product in the minimum amount of the "good" solvent at room temperature.
Anti-Solvent Addition: While stirring the solution, add the anti-solvent slowly and dropwise.
Induce Crystallization: Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This indicates the onset of nucleation.
Crystal Growth: Stop the addition and allow the solution to stir at room temperature (or cool in an ice bath) to allow the crystals to grow. Sometimes, adding a single drop of the "good" solvent back can help dissolve the smallest particles and promote the growth of larger crystals (Ostwald ripening).
Isolation & Drying: Collect, wash (with the anti-solvent or a mixture rich in it), and dry the crystals as described in Protocol 1. The rate of anti-solvent addition is a critical parameter; faster addition generally leads to smaller particles.
[13]
Part 4: Troubleshooting
Oiling Out: The compound comes out of solution as a liquid instead of a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is cooled too rapidly.
[6] * Solution: Reheat the mixture to redissolve the oil, add slightly more solvent, and allow it to cool much more slowly. Seeding the solution with a tiny crystal of the pure compound can also help.
No Crystals Form: The solution may be too dilute or requires more significant cooling.
Solution: Try scratching the inside of the flask with a glass rod to create nucleation sites. If that fails, boil off some of the solvent to increase the concentration and attempt to cool again.
Poor Recovery/Yield: Too much solvent was used during dissolution, or the compound has significant solubility even in the cold solvent.
Solution: Concentrate the mother liquor by evaporating some solvent and re-cooling to recover a second crop of crystals (which may be less pure).
Conclusion
The crystallization of quinazolinone butyrate esters is a critical step that dictates the purity and physical properties of the final active ingredient. A systematic approach to solvent selection, grounded in the principles of solubility and supersaturation, is essential for developing a robust and reproducible process. By starting with a logical screening process and understanding the nuances of different crystallization techniques—such as cooling versus anti-solvent addition—researchers can effectively purify these valuable compounds and control their solid-state form.
Application Note: 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate as a Versatile Pharmaceutical Intermediate
Executive Summary The quinazolin-4(3H)-one nucleus is a "privileged scaffold" in medicinal chemistry, serving as the core for diverse therapeutic agents including antihypertensives, anticonvulsants, and histone deacetyla...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The quinazolin-4(3H)-one nucleus is a "privileged scaffold" in medicinal chemistry, serving as the core for diverse therapeutic agents including antihypertensives, anticonvulsants, and histone deacetylase (HDAC) inhibitors.[1][2]
2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate (specifically the ethyl ester, Ethyl 4-(2-methyl-4-oxoquinazolin-3(4H)-yl)butanoate ) represents a critical linker intermediate. Unlike shorter acetate linkers, the butyrate chain provides a 3-carbon spacer (propyl chain + carbonyl) that offers superior conformational flexibility. This reduces steric clash when coupling the quinazolinone pharmacophore to secondary targets, making it ideal for Fragment-Based Drug Design (FBDD) and PROTAC linker synthesis.
This guide details the optimized synthesis of this intermediate, ensuring N3-regioselectivity, and outlines its conversion into bioactive hybrid molecules.
Activation: Dissolve the quinazolinone in dry Acetone/DMF. Add K₂CO₃ and stir at room temperature for 30 minutes.
Why: Deprotonation of the N3-H creates the amidate anion.
Alkylation: Add Ethyl 4-bromobutyrate dropwise. Add KI catalyst.
Reflux: Heat to reflux (56°C for Acetone, 80°C for DMF) for 6–10 hours.
Regiocontrol Note: Using K₂CO₃ in a polar aprotic solvent favors the thermodynamic N-alkylated product over the kinetic O-alkylated product (which would form a quinazoline ether).
Protocol: Reflux the ester with excess hydrazine in Ethanol for 6 hours.
Product: The Acid Hydrazide.
Application: React hydrazide with aromatic aldehydes to form Acylhydrazones , a class of potent antimicrobial and anti-inflammatory agents.
Visualizations
Diagram 1: Synthesis Workflow & Regioselectivity
Caption: Step-by-step synthesis of the target butyrate intermediate, highlighting the critical N-alkylation decision point.
Diagram 2: Pharmaceutical Application Logic
Caption: Divergent synthesis pathways utilizing the butyrate ester to generate bioactive libraries.
Quality Control & Validation
To ensure the integrity of the intermediate before proceeding to expensive coupling steps, the following QC parameters must be met:
Test
Method
Acceptance Criteria
Purity
HPLC (C18 Column, ACN:Water)
> 98.0% Area
Identity (H-NMR)
400 MHz DMSO-d6
Triplet at ~4.1 ppm (N-CH₂); Triplet at ~1.2 ppm (Ester CH₃)
Residual Solvent
GC-Headspace
DMF < 880 ppm; Acetone < 5000 ppm
Water Content
Karl Fischer
< 0.5% w/w (Critical for subsequent coupling)
Expert Tip: Troubleshooting Low Yields
If the yield of the N-alkylation is low (<50%):
Check Water: The reaction is strictly anhydrous. Water consumes the alkyl halide and quenches the amidate anion.
Change Base: Switch from K₂CO₃ to Cs₂CO₃ (Cesium Carbonate). The "Cesium Effect" often enhances solubility and nucleophilicity in alkylation reactions.
Catalysis: Ensure KI is fresh. Iodide exchange (Finkelstein) accelerates the reaction of the bromide.
References
Kotgire, S. S., et al. (2014). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones.[3] Pharma Info.[1]
Alagarsamy, V., et al. (2001). Synthesis and pharmacological study of ethyl 1-methyl-5-(substituted 3,4-dihydro-4-oxoquinazolin-3-yl)-1H-pyrazole-4-acetates. European Journal of Medicinal Chemistry.
Gesinde, F., et al. (2023). Understanding the Reactivity of 4(3H)-Quinazolinones Via N3-Alkylation. University of Washington Tacoma.
Mhaske, S. B., & Argade, N. P. (2006). The chemistry of recently isolated naturally occurring quinazolinone alkaloids.[3] Tetrahedron. (Contextual grounding for Quinazolinone biological activity).
Patel, N. B., et al. (2013).[10] Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones. Medicinal Chemistry Research.[1][10] (Validation of biological activity of N3-substituted derivatives).
Technical Support Center: Optimizing 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate Synthesis
Current Status: Active Ticket ID: CHEM-SUP-QNZ-04 Subject: Yield Improvement & Regioselectivity Control Assigned Specialist: Senior Application Scientist[1] Executive Summary: The Ambident Nucleophile Challenge The synth...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Active
Ticket ID: CHEM-SUP-QNZ-04
Subject: Yield Improvement & Regioselectivity Control
Assigned Specialist: Senior Application Scientist[1]
Executive Summary: The Ambident Nucleophile Challenge
The synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate (typically the ethyl or methyl ester form) presents a classic organic chemistry challenge: Regioselectivity .
The quinazolinone core is an ambident nucleophile .[2] The nitrogen at position 3 (N3) and the oxygen at position 4 (O4) compete for the electrophile (ethyl 4-bromobutyrate).[1]
N-Alkylation (Thermodynamic Product): Desired. Leads to the stable amide-like structure.[2]
O-Alkylation (Kinetic Product): Undesired.[1] Leads to the imidate ether.[2]
Low yields are rarely due to "bad reagents" but rather reaction conditions that inadvertently favor O-alkylation or ester hydrolysis . This guide provides two optimized pathways: the Direct Alkylation Route (for those with existing quinazolinone core) and the Cyclization Route (for those starting from anthranilic acid).[1][2]
Module 1: Critical Reaction Parameters (The "Why")
Before attempting the protocol, understand the variables controlling the yield.[2]
Parameter
Recommendation
Scientific Rationale
Base Selection
K₂CO₃ or Cs₂CO₃
Strong bases (NaH) can promote O-alkylation due to "hard/soft" acid-base theory.[1] Carbonates provide a "softer" deprotonation, favoring N-alkylation.[1][2]
Solvent
Anhydrous DMF or Acetone
Polar aprotic solvents stabilize the transition state for N-alkylation.[2] Strictly anhydrous conditions are required to prevent ester hydrolysis.[2]
Catalyst
Potassium Iodide (KI)
If using chlorobutyrate, KI is mandatory (Finkelstein reaction in situ).[1][2] Even with bromobutyrate, 0.1 eq KI accelerates the reaction, reducing thermal degradation.[1][2]
Temperature
60°C - 80°C
High heat (>100°C) promotes decarboxylation or ester hydrolysis.[1] Moderate heat ensures thermodynamic control (N-alkylation) without destroying the linker.
Module 2: Optimized Protocols
Protocol A: Direct N-Alkylation (If you have 2-methyl-4(3H)-quinazolinone)
Best for: Users who already have the quinazolinone core synthesized.[1]
Chemistry: The amine attacks the lactone, opening the ring, then water is eliminated to close the quinazolinone ring at N3.[2]
Yield Advantage: This method mechanically forces the butyrate chain onto the Nitrogen.[2] Zero O-alkylation byproduct.
Module 3: Troubleshooting Guide (FAQ)
Q1: I see two spots on my TLC very close together. What are they?
Diagnosis: Likely the N-alkyl (Major) and O-alkyl (Minor) isomers.[1]
Solution: The O-alkyl product is usually less polar (higher Rf) than the N-alkyl product. If the separation is poor, switch solvent to Acetone/DCM (5:95).[1][2] To prevent O-alkylation in future runs, switch from NaH to Cs₂CO₃ and lower the temperature.[2]
Q2: My yield is low because the product is an oil that won't crystallize.
Diagnosis: Butyrate chains add flexibility, lowering the melting point.[1][2] Residual DMF also prevents crystallization.[2]
Solution:
Perform an aqueous wash with 5% LiCl (removes DMF efficiently).[1][2]
Triturate the oil with cold Diethyl Ether or Hexane/Ether (1:1).[2] Scratch the flask wall with a glass rod to induce nucleation.[2]
Q3: The ester group disappeared (NMR shows carboxylic acid).
Solution: Use Anhydrous K₂CO₃ .[2] Ensure DMF is dried over molecular sieves (4Å). Do not use water in the reaction pot until the quench.
Q4: The reaction stalls at 50% conversion.
Diagnosis: "Coating" effect.[2] The inorganic base (K₂CO₃) is coated by KBr byproduct, stopping the reaction.[1][2]
Solution: Use finely powdered K₂CO₃ (grind it before use) and increase stirring speed.[1][2] Add 10% TBAI (Tetrabutylammonium iodide) as a phase transfer catalyst if solubility is an issue.[1][2]
Module 4: Visualization (Pathway & Logic)
Figure 1: Reaction Pathway & Selectivity
This diagram illustrates the competition between N- and O-alkylation and the "Shortcut" route.
Caption: Figure 1. Competitive pathways in quinazolinone alkylation. Path A (Green) is the desired thermodynamic route.[1][2] Route C (Blue) represents the alternative cyclization strategy that avoids the ambident anion issue entirely.[1][2]
Figure 2: Troubleshooting Decision Tree
Caption: Figure 2. Logic flow for diagnosing yield loss. Identify if the issue is conversion (kinetic) or selectivity (thermodynamic).
References
Mhaske, S. B., & Argade, N. P. (2006).[1][2] The Chemistry of Recently Isolated Naturally Occurring Quinazolinone Alkaloids. Tetrahedron, 62(42), 9787–9826.[1][2] [1]
Kashyap, A. V., et al. (2020).[1][2] N- and/or O-Alkylation of Quinazolinone Derivatives: Regioselectivity Control. Organic & Medicinal Chemistry International Journal, 10(2).
Lombardo, M. E., et al. (2019).[1][2][13] Synthesis, 2D-QSAR Studies and Biological Evaluation of Quinazoline Derivatives. Medicinal Chemistry, 15, 265-276.[1][2][13]
Kotgire, S. S., et al. (2014).[1][2] Microwave assisted synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate. International Journal of Pharmacy and Pharmaceutical Sciences.
Al-Zaydi, K. M. (2009).[1][2] Microwave-Assisted Synthesis of New Quinazolinone Derivatives. Molecules, 14(10), 4148-4157.[1][2]
Navigating the Challenges of Butyrate Ester Stability in Quinazolinone Synthesis: A Technical Guide
For Immediate Release Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses a critical challenge in synthetic chemistry: preventing the hydrolysis o...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Release
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses a critical challenge in synthetic chemistry: preventing the hydrolysis of sensitive ester groups, specifically butyrate esters, during the cyclization process to form quinazolinones. Quinazolinones are a vital class of heterocyclic compounds with a broad spectrum of biological activities, making their efficient synthesis a key focus in medicinal chemistry.[1][2][3] The presence of a butyrate ester, while potentially crucial for the final compound's therapeutic effect, introduces a vulnerability to hydrolysis under the very conditions often required for the quinazolinone ring formation.
This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate this synthetic hurdle and maximize your yield of the desired product.
Troubleshooting Guide: Low Yield and Butyric Acid Contamination
Here, we address common issues encountered during the synthesis of quinazolinone-containing butyrate esters.
Issue 1: Significant formation of butyric acid and low yield of the target quinazolinone.
This is the most direct evidence of butyrate ester hydrolysis. The reaction conditions are likely too harsh, promoting the breakdown of the ester before or during the cyclization.
Root Cause Analysis and Corrective Actions:
Reaction Temperature: Elevated temperatures, while often used to drive the cyclization to completion, can also accelerate the rate of ester hydrolysis.[4][5]
Solution: Methodically screen lower reaction temperatures. It's a delicate balance, as reducing the temperature might also slow down the desired cyclization. Consider a time-course study at a lower temperature to determine if a longer reaction time can achieve a good yield without significant hydrolysis.
pH of the Reaction Medium: Both strongly acidic and basic conditions can catalyze ester hydrolysis.[6][7][8][9][10]
Acid-Catalyzed Hydrolysis: Many quinazolinone syntheses utilize acid catalysts to activate the carbonyl group for cyclization.[11] However, this can also protonate the ester's carbonyl oxygen, making it more susceptible to nucleophilic attack by water.[6]
Solution:
Use a Milder Acid: Switch from strong mineral acids to weaker organic acids like acetic acid or use a Lewis acid catalyst that can promote cyclization without drastically lowering the pH.[11]
Anhydrous Conditions: Ensure all reagents and solvents are scrupulously dry. The presence of water is a prerequisite for hydrolysis.
Base-Catalyzed Hydrolysis (Saponification): Basic conditions, sometimes employed in the synthesis or work-up, will readily hydrolyze esters to the corresponding carboxylate salt in a largely irreversible process.[6][7]
Solution:
Avoid Strong Bases: If a base is necessary, consider using a non-nucleophilic, sterically hindered base.
Careful Work-up: During the work-up procedure, avoid basic washes if the ester is still present. If a basic wash is unavoidable, perform it quickly at low temperatures and immediately proceed to the next step.
Choice of Solvent: The polarity of the solvent can influence both the rate of cyclization and the extent of hydrolysis.[12][13]
Solution: Screen a range of solvents. Non-polar aprotic solvents may suppress hydrolysis but could also hinder the cyclization. Polar aprotic solvents like DMF or DMSO are often used but must be anhydrous.[1] Sometimes, a solvent's ability to form hydrogen bonds can play a role.
Frequently Asked Questions (FAQs)
Q1: What are the primary mechanisms leading to butyrate ester hydrolysis during quinazolinone cyclization?
A1: There are two main pathways for ester hydrolysis:
Acid-Catalyzed Hydrolysis: This is the reverse of the Fischer esterification.[6] The reaction is initiated by the protonation of the ester's carbonyl oxygen, which increases its electrophilicity. A water molecule then acts as a nucleophile, attacking the carbonyl carbon. This process is typically reversible.[6][8][9]
Base-Catalyzed Hydrolysis (Saponification): A hydroxide ion or another strong base directly attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, eliminating the alkoxide leaving group. The resulting carboxylic acid is deprotonated by the base in the reaction medium, driving the reaction to completion and making it essentially irreversible.[7]
Q2: Are there alternative synthetic strategies for preparing quinazolinones that could be more compatible with a labile butyrate ester?
A2: Yes, several methods can be considered:
Late-Stage Esterification: If possible, carry the synthesis through with a more robust protecting group on the relevant functional group, and then introduce the butyrate ester in the final steps of the synthesis under milder conditions.
Microwave-Assisted Synthesis: Microwave irradiation can often accelerate the desired cyclization reaction, allowing for shorter reaction times and potentially lower overall heat exposure, which can minimize hydrolysis.[14]
Metal-Catalyzed Methods: A variety of transition-metal-catalyzed methods for quinazolinone synthesis have been developed.[15][16][17] These often proceed under neutral or mildly acidic/basic conditions and may offer a more controlled reaction environment. For instance, copper-catalyzed methods have shown good functional group tolerance.[15]
Q3: How can I effectively monitor the progress of my reaction to detect the onset of hydrolysis?
A3: Regular monitoring is crucial. Thin-Layer Chromatography (TLC) is a quick and effective method. You should run a co-spot with your starting material, the desired product (if you have a reference sample), and butyric acid. The appearance and growth of a spot corresponding to butyric acid is a clear indicator of hydrolysis. For more quantitative analysis, taking aliquots from the reaction mixture for High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis is recommended.
Q4: Could a different protecting group be used in place of the butyrate ester that is more stable to the cyclization conditions?
A4: Absolutely. If the butyrate ester itself is not a critical pharmacophore and is being used as a protecting group, consider more robust alternatives. The choice of protecting group will depend on the specific reaction conditions. For example, a benzyl ether is generally stable to a wider range of pH conditions but can be removed by hydrogenolysis. Silyl ethers (like TBDMS) are stable to many non-acidic conditions and can be removed with fluoride sources.[18]
This protocol provides a starting point for the cyclization of an N-acyl-2-aminobenzamide bearing a butyrate ester to a quinazolinone using milder conditions.
Reagents and Materials:
Substituted N-acyl-2-aminobenzamide with butyrate ester
Anhydrous p-Toluenesulfonic acid (PTSA) or another mild acid catalyst
Anhydrous Toluene or Dioxane
Dean-Stark apparatus (if using toluene) or molecular sieves
Inert atmosphere (Nitrogen or Argon)
Standard glassware for organic synthesis
Procedure:
Setup: Assemble a round-bottom flask with a reflux condenser and a Dean-Stark trap (if using toluene). Ensure all glassware is oven-dried and cooled under an inert atmosphere.
Reagent Addition: To the flask, add the N-acyl-2-aminobenzamide substrate and anhydrous toluene.
Catalyst Addition: Add a catalytic amount of PTSA (e.g., 0.1 equivalents).
Reaction: Heat the reaction mixture to a gentle reflux. The azeotropic removal of water with toluene in the Dean-Stark trap will drive the reaction forward. If using dioxane, add activated molecular sieves to the reaction mixture.
Monitoring: Monitor the reaction progress by TLC or LC-MS every hour. Look for the consumption of the starting material and the formation of the desired quinazolinone, while also checking for the appearance of a butyric acid byproduct.
Work-up: Once the reaction is complete (or has reached optimal conversion), cool the mixture to room temperature.
Quenching: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Caution: Perform this step at a low temperature and add the bicarbonate solution slowly to control any effervescence.
Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).
Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.
Purification: Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.
Visualizing the Competing Reaction Pathways
The following diagram illustrates the desired quinazolinone cyclization pathway versus the undesired butyrate ester hydrolysis pathway.
Caption: Competing pathways of cyclization and hydrolysis.
Decision-Making Workflow for Troubleshooting
This flowchart provides a systematic approach to troubleshooting low yields in your quinazolinone synthesis.
Removing unreacted anthranilic acid from quinazolinone products
Troubleshooting Guide for the Removal of Unreacted Anthranilic Acid Welcome to the Technical Support Center for quinazolinone synthesis. This guide is designed for researchers, scientists, and drug development profession...
Author: BenchChem Technical Support Team. Date: February 2026
Troubleshooting Guide for the Removal of Unreacted Anthranilic Acid
Welcome to the Technical Support Center for quinazolinone synthesis. This guide is designed for researchers, scientists, and drug development professionals to address a common challenge in quinazolinone synthesis: the removal of unreacted anthranilic acid from the final product. This document provides in-depth troubleshooting advice, detailed purification protocols, and the scientific reasoning behind these methodologies to ensure you can achieve the desired purity for your quinazolinone products.
Here, we address specific issues you might encounter during the purification of your quinazolinone product.
Q1: My TLC plate shows a persistent spot that corresponds to anthranilic acid after the reaction. What is the most direct way to remove it?
A: The most straightforward approach is an acid-base extraction. Anthranilic acid is amphoteric, meaning it has both acidic (carboxylic acid) and basic (amino) groups.[1][2] However, the carboxylic acid functionality is the most practical handle for separation from a neutral or weakly basic quinazolinone product.
The "Why": By washing your crude product (dissolved in an organic solvent like ethyl acetate or dichloromethane) with a dilute aqueous basic solution, such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), you can selectively deprotonate the carboxylic acid of the anthranilic acid. This forms a water-soluble carboxylate salt, which will partition into the aqueous layer, while your less acidic quinazolinone product remains in the organic layer.[3]
Q2: I performed a basic wash, but I'm still seeing the anthranilic acid spot on my TLC. What could be going wrong?
A: There are a few possibilities:
Incomplete Extraction: You may not be using a sufficient volume or concentration of the basic solution, or not performing enough washes. It's recommended to perform at least two to three washes.
Emulsion Formation: Emulsions can trap the anthranilic acid salt in the organic layer. If an emulsion forms, try adding a small amount of brine (saturated NaCl solution) to help break it.
Product Solubility: Your quinazolinone product might have some solubility in the aqueous base, especially if it possesses acidic protons. Check the pH of the aqueous layer after extraction; if it's too high, you risk deprotonating and losing your product.
Q3: Can I use a stronger base like sodium hydroxide (NaOH) for the extraction?
A: It is generally not recommended to use strong bases like NaOH. Many quinazolinone scaffolds can be susceptible to hydrolysis under strongly basic conditions, which could lead to ring-opening and degradation of your desired product. A mild base like sodium bicarbonate is usually sufficient to deprotonate anthranilic acid without affecting the quinazolinone core.
Q4: Recrystallization is my preferred method of purification. What are some good solvent systems to separate my quinazolinone from anthranilic acid?
A: Recrystallization can be highly effective. The choice of solvent is critical and depends on the specific solubility profile of your quinazolinone derivative.
General Recommendations: Ethanol/water and ethyl acetate/hexane are common and effective solvent systems for recrystallizing quinazolinones.[3] The goal is to find a solvent system where your quinazolinone product has high solubility at elevated temperatures and low solubility at room temperature or below, while anthranilic acid remains in the mother liquor.
Pro-Tip: To select an optimal solvent system, perform small-scale solubility tests with your crude product in various solvents (e.g., ethanol, methanol, ethyl acetate, acetone, and mixtures with water or hexanes).
Q5: I'm considering column chromatography. What stationary and mobile phases are recommended?
A: Silica gel column chromatography is a very common and effective method for purifying quinazolinone derivatives.[3][4][5]
Stationary Phase: Standard silica gel (60-120 or 230-400 mesh) is typically used.
Mobile Phase: A gradient elution is often most effective. You would start with a non-polar solvent system, such as hexane/ethyl acetate (e.g., 9:1), and gradually increase the polarity by increasing the proportion of ethyl acetate.[3] This will allow the less polar quinazolinone to elute first, while the more polar anthranilic acid will be more strongly retained on the silica gel. For highly polar quinazolinone products, a reverse-phase column might be necessary.[6][7]
In-Depth Purification Protocols
Here are detailed, step-by-step protocols for the most common and effective purification techniques.
Protocol 1: Acid-Base Extraction
This protocol is designed for the selective removal of acidic impurities, primarily unreacted anthranilic acid.
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Separatory funnel
Beakers and flasks
Rotary evaporator
Procedure:
Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., 10-20 mL of ethyl acetate per gram of crude material).
Transfer: Transfer the solution to a separatory funnel.
First Wash: Add an equal volume of saturated NaHCO₃ solution to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.
Separation: Allow the layers to separate. Drain the lower aqueous layer.
Repeat Washes: Repeat the wash with NaHCO₃ solution two more times.
Water Wash: Wash the organic layer with deionized water to remove any residual bicarbonate solution.
Brine Wash: Wash the organic layer with brine to facilitate drying.
Drying: Drain the organic layer into a clean flask and dry over anhydrous Na₂SO₄ or MgSO₄.
Filtration and Concentration: Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the purified product.
Purity Check: Assess the purity of the product by TLC.
Protocol 2: Recrystallization
This protocol is for purifying solid quinazolinone products.
Solvent Selection: Choose a suitable solvent or solvent pair based on preliminary solubility tests.
Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the product is completely dissolved.
Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.
Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. If crystallization does not occur, you can try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath can also promote crystallization.
Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.
Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.
Drying: Dry the purified crystals in a vacuum oven.
Purity Check: Determine the melting point and assess the purity by TLC or other analytical methods.
Data Presentation
Table 1: Solvent Selection Guide for Quinazolinone Purification
Purification Method
Common Solvents/Mobile Phases
Target Impurity
Rationale
Acid-Base Extraction
Organic: Ethyl Acetate, DCMAqueous: Sat. NaHCO₃
Anthranilic Acid
Converts acidic impurity to a water-soluble salt.[3]
Recrystallization
Ethanol/Water, Ethyl Acetate/Hexane
General Impurities
Exploits differences in solubility between the product and impurities at different temperatures.[3][8]
Column Chromatography
Mobile Phase: Hexane/Ethyl Acetate gradientStationary Phase: Silica Gel
General Impurities
Separates compounds based on their polarity and interaction with the stationary phase.[4][6]
Visualization of Purification Workflow
The following diagram illustrates the decision-making process for purifying your quinazolinone product.
Caption: Decision workflow for quinazolinone purification.
Chemical Rationale Diagram
This diagram illustrates the chemical principle behind the acid-base extraction method.
Caption: Acid-base extraction of anthranilic acid.
References
Al-Obaydi, A. A. M., et al. (2018). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Avicenna Journal of Clinical Microbiology and Infection. [Link]
Jadrijević-Mladar Takač, M., et al. (2020). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)-ones and biological evaluation. Taylor & Francis Online. [Link]
Khajavi, M. S., et al. (1998). Microwave-Assisted Niementowski Reaction.
Saad-Aldeen, R. A., & Al-Iraqi, M. A. (2019). Synthesis of New 3-Substiuted Quinazolin-4(3H)-one Compounds. DergiPark. [Link]
Patil, S. B., et al. (2023). Synthesis of Quinozoline-4-(3H)-one and Quinolone Derivatives Via Organic Clay as a Catalyst.
Saitkulov, F. A., et al. (2023). Structure, aromatic properties and preparation of the quinazolin-4-one molecule. E3S Web of Conferences. [Link]
A. A. K. (2021). A Review on 4(3H)-quinazolinone synthesis.
Mahulikar, P. P., et al. (2010). Microwave Assisted Solvent Free Synthesis of Bioactive Quinazolin-4-(3H)-one Compounds. Journal of Chemical and Pharmaceutical Research.
University of Washington Tacoma. (n.d.). 0.001%, purification through column chromatography. NMR showed additional peaks for pyrrolidine, reaction. [Link]
Texium. (2017). Preparation of Anthranilic Acid. [Link]
Google Patents. (n.d.). WO1997028118A1 - Process for preparing anthranilic acids.
PrepChem.com. (2017). Preparation of anthranilic acid. [Link]
Lee, J., et al. (2023). Actinoquinazolinone, a New Quinazolinone Derivative from a Marine Bacterium Streptomyces sp. CNQ-617, Suppresses the Motility of Gastric Cancer Cells. MDPI. [Link]
Google Patents. (n.d.).
Gising, J., et al. (2016). Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. Journal of Medicinal Chemistry. [Link]
Technical Support Center: Solubilization Strategies for 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
Executive Summary You are likely encountering precipitation or degradation with 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate . This molecule presents a dual physicochemical challenge: High Lipophilicity: The planar quinazo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are likely encountering precipitation or degradation with 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate . This molecule presents a dual physicochemical challenge:
High Lipophilicity: The planar quinazolinone core promotes strong
- stacking, leading to rapid crystallization in aqueous environments.
Chemical Instability: The butyrate ester side chain is susceptible to hydrolytic cleavage, particularly at non-neutral pH, reverting the compound to its insoluble parent quinazolinone and butyric acid.
This guide provides three validated protocols to solubilize this compound while maintaining its structural integrity.
Part 1: Diagnostic Decision Matrix
Before selecting a protocol, determine your experimental constraints using the logic flow below.
Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on experimental constraints.
Part 2: Validated Solubilization Protocols
Method A: The "Stepwise Cosolvent" Approach (In Vitro / HTS)
Best for: Enzymatic assays or robust cell lines where DMSO tolerance is high.
The Mechanism:
Directly adding a DMSO stock to water causes a "solvent shock." The water strips the DMSO hydration shell from the drug faster than the drug can disperse, causing immediate precipitation. This protocol uses an intermediate polarity step (PEG400) to buffer this transition.
Protocol:
Stock Preparation: Dissolve compound in 100% anhydrous DMSO to 50 mM . Vortex until clear.
Intermediate Step: Dilute the DMSO stock 1:10 into PEG400 (Polyethylene Glycol 400).
Result: 5 mM compound in 10% DMSO / 90% PEG400.
Final Dilution: Slowly add the PEG/DMSO mix to your aqueous buffer (pH 7.4) while vortexing rapidly .
Target: Final concentration < 100 µM.
QC Check: Measure Absorbance at 600 nm. If OD > 0.05, micro-precipitates have formed. Discard and use Method B.
Method B: Cyclodextrin Complexation (The Gold Standard)
Best for: Sensitive cell lines, In Vivo (IV/IP), and long-term stability.
The Mechanism:
Hydroxypropyl-
-cyclodextrin (HP--CD) forms a "host-guest" inclusion complex. The hydrophobic quinazolinone core sits inside the CD cavity, shielding the labile butyrate ester from hydrolysis and preventing aggregation.
Protocol:
Vehicle Preparation: Prepare a 20% (w/v) HP-
-CD solution in PBS (pH 7.4). Filter sterilize (0.22 µm).
Compound Addition: Add the solid compound directly to the CD solution (Target: 1–5 mg/mL).
Note: Do NOT use DMSO if possible. If necessary, use <5% DMSO to aid initial wetting.
Equilibration: Shake or rotate at room temperature for 4–6 hours .
Why? Complexation is an equilibrium process. It requires time to seat the molecule in the cavity.
Clarification: Centrifuge at 10,000 x g for 5 mins to remove uncomplexed solid. Use the supernatant.
Data Support:
Studies on quinazolinone derivatives confirm that cyclodextrin complexation increases solubility by 20–100 fold compared to pure water and significantly reduces cytotoxicity [1][2].
Part 3: The "Ester Trap" (Critical Stability Warning)
The Issue:
Your compound contains a butyrate ester . Esters are chemically unstable in water, undergoing hydrolysis to form the parent alcohol (quinazolinone core) and butyric acid.
Reaction Pathway:
Stability Rules:
Avoid Alkaline pH (> 8.0): Base-catalyzed hydrolysis (saponification) is irreversible and rapid.
Avoid Acidic pH (< 5.0): Acid catalyzes the reverse reaction, also leading to cleavage.
Temperature: Store aqueous solutions at 4°C . Hydrolysis rates double for every 10°C increase.
Visualizing the Trap:
Figure 2: The hydrolysis pathway.[1] Maintaining pH 6.5–7.4 is critical to prevent the formation of the insoluble parent precipitate.
Part 4: Troubleshooting & FAQs
Q1: I see a white precipitate immediately upon adding my DMSO stock to cell media. Why?
A: This is "crashing out." The quinazolinone core is extremely hydrophobic. When DMSO mixes with water, the local solubility drops instantly.
Fix: Use Method B (Cyclodextrin). If you must use DMSO, dilute the stock into serum-free media first, vortex immediately, and then add serum (proteins in serum can bind the drug, but they can also induce precipitation if added too fast).
Q2: Can I use Tween 80 instead of Cyclodextrin?
A: Yes, but with caution. Tween 80 (Polysorbate 80) can solubilize the drug via micelles. However, commercial Tween often contains trace hydrolytic enzymes or peroxides that can degrade your butyrate ester [3]. Use High-Purity (low peroxide) Tween 80 if choosing this route.
Q3: How do I store the stock solution?
A:
Solid: -20°C, desiccated.
DMSO Stock: -20°C, avoid repeated freeze-thaw (absorbs water, leading to hydrolysis).
Aqueous (Method B): Prepare fresh. Do not store >24 hours even at 4°C due to ester hydrolysis risk.
Q4: My compound lost activity after 24 hours in media. Is it the solubility?
A: It is likely esterase activity . Serum (FBS) contains esterases that will cleave the butyrate group rapidly (
can be < 30 mins).
Fix: If the butyrate is a prodrug moiety intended to be cleaved, this is expected. If the butyrate is required for activity, you must perform assays in heat-inactivated serum or serum-free conditions to reduce esterase activity.
References
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link
Jansook, P., et al. (2018). Cyclodextrins: structure, physicochemical properties and pharmaceutical applications.[2][3][4][5] International Journal of Pharmaceutics. Link
Kishore, R. S., et al. (2011). Degradation of polysorbates 20 and 80: Studies on thermal oxidation and hydrolysis. Journal of Pharmaceutical Sciences. Link
Simplicio, A. L., et al. (2017). Ester prodrugs: the role of esterase stability in drug design. Molecules. Link
The alkylation of 2-methyl-4(3H)-quinazolinone presents a classic challenge in heterocyclic chemistry: controlling the reactivity of an ambident nucleophile .[1][2] The quinazolinone core can react at the N3-position (desired lactam) or the O4-position (undesired lactim ether).
While N3-alkylation is thermodynamically favored, the presence of the methyl group at C2 introduces steric strain that can impede the approach of electrophiles to the N3 nitrogen, thereby increasing the risk of O-alkylation or ring-opening side reactions.[1] This guide provides the mechanistic insight and protocols necessary to force N-selectivity and suppress impurities.
Part 1: The Mechanistic Landscape
To minimize side products, one must understand the competition between the N and O pathways.[1] The 2-methyl group acts as a steric gatekeeper, making the N3 position less accessible than in unsubstituted quinazolinones.
Pathway Visualization
The following diagram illustrates the tautomeric equilibrium and the divergence point for side product formation.
Figure 1: Reaction pathways for 2-methyl-4(3H)-quinazolinone.[1] The C2-methyl group sterically hinders Path A, requiring optimized conditions to prevent flux into Path B.
Part 2: Critical Troubleshooting Guide
Issue 1: "I am observing a high ratio of O-alkylated impurity (Lactim ether)."
Diagnosis: The reaction is likely under kinetic control or utilizing "Hard" conditions that favor the oxygen attack.[1]
Root Cause 1 (HSAB Theory): The oxygen atom is a "hard" nucleophile, while the nitrogen is "softer."[1] Using hard leaving groups (like alkyl tosylates) or hard bases without proper solvation can favor O-alkylation.[1]
Root Cause 2 (Sterics): If your alkylating agent is bulky (e.g., isopropyl bromide), the C2-methyl group blocks the N3 approach, forcing the electrophile to the exposed oxygen.
Corrective Actions:
Switch to Cesium Carbonate (
): The "Cesium Effect" is critical here.[1] The large cesium cation forms a loose ion pair with the quinazolinone anion, exposing the nitrogen atom and allowing it to react more freely despite the steric hindrance of the methyl group [1].[1]
Solvent Polarity: Use DMF or DMAc (Dimethylacetamide).[1] These polar aprotic solvents solvate the cation effectively, leaving the "naked" anion free to react at the thermodynamically preferred Nitrogen.[1]
Temperature: Increase temperature to 80–100°C . N-alkylation is the thermodynamic product; heat helps overcome the activation energy barrier imposed by the C2-methyl group.
Issue 2: "The reaction yields is low, and I see ring-opened byproducts."
Diagnosis: Hydrolysis of the quinazolinone ring (Path C in Figure 1).[1]
Root Cause: The 4-position carbonyl is susceptible to nucleophilic attack. If strong hydroxide bases (NaOH, KOH) are used in the presence of water, the ring will open to form N-acyl anthranilic acid derivatives.[1]
Corrective Actions:
Strict Anhydrous Conditions: Dry your DMF/Acetone over molecular sieves.
Base Selection: Avoid Hydroxides. Use Carbonates (
, ) or Hydrides (NaH) .[1] Carbonates are milder and less likely to cause ring opening if trace moisture is present.[1]
Issue 3: "My product is a mixture of N- and O-isomers that is hard to separate."
Root Cause: O-alkylation is often reversible (O-to-N rearrangement) under high heat (Chapman rearrangement conditions), but this requires very high temperatures.[1]
Corrective Actions:
Purification Strategy: N-alkylated quinazolinones are typically more polar than their O-alkylated counterparts.[1] Use a gradient of DCM:MeOH (starts 100:0 -> 95:[1]5) on silica gel.[1] The O-alkylated product usually elutes first (higher
Check Solubility: N-alkylated products often crystallize from ethanol/water mixtures, whereas O-alkylated byproducts may remain in the mother liquor.[1]
Part 3: Comparative Data & Selection Matrix
Use this table to select the optimal conditions for your specific alkylating agent.
Variable
Condition A (Recommended)
Condition B (Risk of O-alkyl)
Condition C (Risk of Hydrolysis)
Base
or
or
NaOH or KOH
Solvent
DMF or Acetone
THF or Ether
Ethanol/Water
Temp
80°C - Reflux
Room Temp (< 25°C)
Reflux
Primary Outcome
High N-Selectivity
Mixed N/O or High O
Ring Opening
Mechanism
Thermodynamic Control
Kinetic Control
Nucleophilic Attack at C4
Part 4: Standard Operating Procedure (SOP)
Protocol: Regioselective N-Alkylation of 2-Methyl-4(3H)-Quinazolinone
Activation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend 2-methyl-4(3H)-quinazolinone (1.0 equiv) and
(1.5 equiv) in anhydrous DMF.
Deprotonation: Stir the mixture at room temperature for 30 minutes . Note: The solution may change color (often yellow/orange) indicating enolate formation.[1]
Addition: Add the Alkyl Halide (1.1 equiv) dropwise.[1] Tip: If the alkyl halide is a solid, dissolve it in a minimum amount of DMF first.[1]
Reaction: Heat the reaction mixture to 80–90°C . Monitor by TLC or LC-MS.[1]
Checkpoint: Reaction is typically complete in 2–4 hours.[1] If starting material persists, add 0.1 equiv of alkyl halide.[1]
1H NMR Diagnostic: The N-CH2 protons typically appear at 4.1–4.5 ppm .
13C NMR Diagnostic: The Carbonyl (C4) peak remains around 160–162 ppm for N-alkyl products.[1] If O-alkylation occurred, this peak shifts significantly (often upfield) as the carbonyl character is lost [2].[1]
Part 5: Frequently Asked Questions (FAQ)
Q1: Why does the 2-methyl group make this reaction harder than unsubstituted quinazolinone?A: The methyl group at position 2 is sterically adjacent to the N3 nitrogen.[1] This creates a "steric wall" that hinders the approach of the electrophile.[1] The Oxygen at position 4 is less sterically encumbered, which is why you must use heat (thermodynamic control) to force the reaction to the more stable N-isomer.[1]
Q2: Can I use Sodium Hydride (NaH) instead of Carbonates?A: Yes, NaH is a stronger base and ensures complete deprotonation.[1] However, NaH is extremely reactive.[1] If your solvent isn't perfectly dry, it generates NaOH, which destroys your ring (Issue 2).[1]
is generally safer and provides comparable N-selectivity due to the "Cesium Effect."
Q3: How do I distinguish N-alkyl from O-alkyl products without NMR?A:Melting Point is a quick indicator.[1] N-alkylated quinazolinones typically have higher melting points than their O-alkylated isomers due to the retention of the amide dipole and crystal packing capability. Additionally, on TLC, the O-alkyl product (less polar) usually travels higher than the N-alkyl product.
References
Anton, V. K., et al. (2020).[1][2] N- and / or O- Alkylation of Quinazolinone Derivatives. Organic & Medicinal Chemistry International Journal. [Link][1]
Abdelkhalek, A. S., et al. (2024).[1][3][4] A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives. ACG Publications.[1] [Link]
Lombardo, M. E., et al. (2019).[1][5] Synthesis, 2D-QSAR Studies and Biological Evaluation of Quinazoline Derivatives. Medicinal Chemistry. [Link]
Technical Comparison Guide: 1H NMR Profiling of 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate
Executive Summary & Structural Context[1][2][3][4][5][6][7] This guide provides an in-depth spectroscopic analysis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate . In medicinal chemistry, this compound is typically synthe...
This guide provides an in-depth spectroscopic analysis of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate . In medicinal chemistry, this compound is typically synthesized as a lipophilic prodrug of 3-hydroxy-2-methylquinazolin-4(3H)-one , a scaffold with known antibacterial and anticonvulsant properties.
The critical analytical challenge lies in distinguishing the N-O-acyl ester linkage (Target) from its hydrolysis product (the free N-hydroxy acid) or its regioisomeric N-alkylated impurities. This guide compares the target molecule against these alternatives to establish a robust self-validating identification protocol.
The Comparative Triad
To ensure analytical certainty, we compare the target against:
Alternative A (Precursor): 3-Hydroxy-2-methylquinazolin-4(3H)-one.[1]
Alternative B (Regio-isomer): 3-Butyl-2-methylquinazolin-4(3H)-one (N-alkyl analog).
Experimental Protocol
Sample Preparation
Solvent Selection:DMSO-d₆ is the preferred solvent over CDCl₃. Quinazolinones often exhibit poor solubility in chloroform, leading to line broadening. DMSO-d₆ ensures sharp resolution of the aromatic ABCD system and prevents exchange-broadening of residual precursor hydroxyls.
Concentration: 5–10 mg in 0.6 mL solvent.
Reference: Tetramethylsilane (TMS) at 0.00 ppm.[2]
Acquisition Parameters (Standard 500 MHz)
Pulse Sequence: zg30 (30° pulse angle) to maximize sensitivity for quaternary carbons if 13C is run subsequently.
Relaxation Delay (D1): 2.0 seconds (Ensure full relaxation of the C2-methyl singlet).
Scans (NS): 16–32 scans are sufficient for 1H; 1024+ for 13C.
Spectral Analysis & Data Comparison
The Aromatic Region (The Scaffold)
The quinazolinone core presents a characteristic four-spin aromatic system. The chemical shifts shift slightly depending on the substituent at N3 due to electronic effects.
Position
Proton Type
Multiplicity
Shift (ppm)
Mechanistic Insight
H-5
Aromatic
Doublet (d)
8.10 – 8.15
Deshielded: Proximity to the C4 carbonyl group (anisotropic effect).
H-7
Aromatic
Triplet (t)
7.80 – 7.85
Coupled to H-6 and H-8.
H-8
Aromatic
Doublet (d)
7.65 – 7.70
Adjacent to N1; shift varies with ring electron density.
H-6
Aromatic
Triplet (t)
7.50 – 7.55
Shielded relative to H-5 and H-7.
The Aliphatic Region (The Distinguishing Fingerprint)
This region confirms the "butyrate" chain and the "2-methyl" anchor.
Position
Proton Type
Multiplicity
Integration
Shift (ppm)
Comparison Note
C2-CH₃
Methyl
Singlet (s)
3H
2.55 – 2.65
Diagnostic Anchor: If this shifts to ~2.4, check for hydrolysis (free N-OH).
-CH₂
Methylene
Triplet (t)
2H
2.68 – 2.75
Crucial: In the ester (Target), this is deshielded by the carbonyl. In an N-butyl analog, this would be at ~4.0 ppm.
-CH₂
Methylene
Sextet (m)
2H
1.65 – 1.75
Standard propyl chain spacing.
-CH₃
Methyl
Triplet (t)
3H
0.95 – 1.05
Terminal methyl.
Comparative Performance: Target vs. Alternatives
The following table contrasts the target molecule with its primary degradation product (Precursor) and a structural mimic (N-Alkyl).
Table 1: Critical Chemical Shift Differences
Feature
Target: 3-(Butyryloxy)-...
Precursor: 3-Hydroxy-...
Alternative: 3-Butyl-...
Linkage Type
N-O-C(=O)-R (Ester)
N-OH (Hydroxamic acid)
N-C-R (Alkyl amine)
Key Signal
-CH₂ (Butyrate) @ 2.7 ppm
OH @ 10.5 - 11.5 ppm
N-CH₂ (Butyl) @ ~4.0 ppm
C2-Me Shift
~2.60 ppm
~2.50 ppm
~2.40 ppm
Stability
Hydrolysis prone (monitor over time)
Stable
Stable
Solubility
High (Lipophilic)
Moderate (Polar)
High (Lipophilic)
Expert Insight: If you observe a triplet around 4.0 ppm , your synthesis failed to form the ester and instead alkylated the nitrogen (or you used a different starting material). If you see a broad singlet >10 ppm, your ester has hydrolyzed.
Visualization: Assignment & QC Workflow
The following diagram illustrates the logical flow for assigning the spectrum and validating the structure against common impurities.
Figure 1: Decision tree for verifying the N-O-acyl ester linkage versus common synthetic pitfalls.
Detailed Mechanistic Analysis
The "Deshielding" Effect of the Ester
In the target molecule, the butyrate group is attached via an oxygen atom to the nitrogen (N-O-CO-Pr). The
-methylene protons of the butyrate chain are adjacent to a carbonyl group.
Target (
-CH₂): The carbonyl anisotropy deshields these protons, placing them at ~2.7 ppm .
Contrast with N-Alkyl: If the butyl group were attached directly to the nitrogen (N-CH₂-...), the electronegativity of the nitrogen would pull the shift significantly downfield to ~4.0 ppm . This ~1.3 ppm difference is the definitive "Go/No-Go" QC parameter.
C2-Methyl Singlet Sensitivity
The methyl group at position 2 is a singlet due to the lack of neighboring protons. However, its exact position is sensitive to the electronic environment of the N3 atom.
Esterified (Target): The electron-withdrawing nature of the ester group decreases electron density at N3, slightly deshielding the C2-methyl (~2.60 ppm).
Free Acid (Precursor): The N-OH group is electron-donating (via resonance), resulting in a slightly more shielded C2-methyl (~2.50 ppm).
References
BenchChem. (2025).[3] Spectroscopic Profile of 4(3H)-Quinazolinone: A Technical Guide for Researchers. Retrieved from
National Institutes of Health (NIH). (2020). Synthesis of some quinazolinones inspired from the natural alkaloid L-norephedrine. PubMed Central. Retrieved from
Mhaske, S. B., & Argade, N. P. (2006). The chemistry of recently isolated naturally occurring quinazolinone alkaloids. Tetrahedron. (Contextual grounding for Quinazolinone NMR shifts).
PubChem. (2023). 3-(3-Hydroxy-2-methylphenyl)-2-methylquinazolin-4(3H)-one Spectral Data. Retrieved from
A Researcher's Guide to Interpreting the Carbonyl Signature in Quinazolinone Butyrate Esters via FTIR Spectroscopy
In the landscape of medicinal chemistry and drug development, quinazolinone scaffolds are of paramount importance due to their broad spectrum of biological activities. When these heterocycles are functionalized, for inst...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of medicinal chemistry and drug development, quinazolinone scaffolds are of paramount importance due to their broad spectrum of biological activities. When these heterocycles are functionalized, for instance, by esterification with moieties like butyrate, precise structural characterization becomes critical. Fourier-transform infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative method for confirming functional group identity.
This guide provides an in-depth analysis of the characteristic infrared absorption peaks of the ester carbonyl group in quinazolinone butyrate esters. We will deconstruct the spectral features, compare them against relevant alternatives, and provide the experimental context necessary for researchers to confidently interpret their own data.
Foundational Principles: The Vibrational Language of Carbonyls
The carbonyl (C=O) stretching vibration is one of the most intense and reliable absorption bands in an infrared spectrum. Its position (wavenumber, cm⁻¹) is exquisitely sensitive to its local electronic and structural environment. For a typical saturated aliphatic ester, this peak is found in the 1750-1735 cm⁻¹ region[1][2]. Several key factors can shift this frequency:
Inductive Effects: Electron-withdrawing groups attached to the ester moiety increase the force constant of the C=O bond, shifting the absorption to a higher frequency (a hypsochromic or "blue" shift).
Resonance (Conjugation): When the carbonyl is conjugated with a double bond or an aromatic ring, electron delocalization weakens the C=O bond, lowering its vibrational frequency to the 1730-1715 cm⁻¹ range (a bathochromic or "red" shift)[1][2][3][4].
Ring Strain: Incorporating a carbonyl into a strained ring system, such as a five-membered lactone (cyclic ester), increases the absorption frequency significantly (e.g., to ~1775 cm⁻¹)[5][6].
Spectral Deconstruction: Isolating the Key Players
To understand the spectrum of a quinazolinone butyrate ester, we must first recognize the signatures of its constituent parts. The molecule presents two distinct carbonyl groups, each with a unique expected frequency.
The Quinazolinone Core: The Amide Carbonyl
The quinazolinone ring contains a cyclic amide (a lactam). The carbonyl group in this environment is subject to strong resonance effects from the adjacent nitrogen atom, which significantly weakens the C=O double bond character. Consequently, the amide carbonyl (Amide I band) of a 4-oxo-3,4-dihydroquinazoline system typically appears at a much lower frequency, generally in the range of 1680-1648 cm⁻¹ [7][8]. This peak is often broad and intense.
The Butyrate Ester: The Aliphatic Standard
A simple, non-conjugated butyrate ester, such as ethyl butyrate, serves as our baseline. Its carbonyl stretching frequency is reliably found around 1750-1735 cm⁻¹ [1][2]. This value represents the starting point from which we will analyze the shifts induced by the quinazolinone ring.
The Quinazolinone Butyrate Ester: A Tale of Two Carbonyls
When a butyrate ester is attached to a quinazolinone ring, we must consider the electronic influence the heterocyclic system exerts on the ester carbonyl. The quinazolinone ring system, particularly with its electron-withdrawing nitrogen atoms and its own carbonyl group, acts as an electron-withdrawing moiety through the sigma bonds (inductive effect).
This inductive withdrawal of electron density from the ester's oxygen atom strengthens the ester's C=O bond. A stronger bond requires more energy to vibrate, resulting in a hypsochromic (blue) shift of the ester carbonyl peak compared to a simple aliphatic ester.
Therefore, for a quinazolinone butyrate ester, one should expect to observe:
A strong Amide I band from the quinazolinone ring around ~1680 cm⁻¹ .
A distinct, strong Ester Carbonyl band at a frequency slightly higher than a typical aliphatic ester, likely in the range of 1755-1745 cm⁻¹ .
The clear separation of these two intense carbonyl peaks is a powerful diagnostic tool for confirming the structure.
Visualizing the Key Functional Groups
The diagram below illustrates a representative quinazolinone butyrate ester, highlighting the two distinct carbonyl environments.
Caption: Structure of a quinazolinone butyrate ester with distinct carbonyl groups.
Comparative Data Summary
To place the spectral features in context, the following table compares the expected carbonyl absorption frequencies for the quinazolinone butyrate ester with key reference compounds.
This comparative data highlights the unique signature of the target molecule: two well-resolved carbonyl peaks, with the ester peak appearing at a characteristically high frequency.
Self-Validating Experimental Protocol: Acquiring a High-Quality FTIR Spectrum
The integrity of spectral data is contingent upon meticulous sample preparation and data acquisition. Attenuated Total Reflectance (ATR) is the preferred technique for solid powders due to its simplicity and reproducibility, requiring minimal sample preparation[10][11].
Step-by-Step ATR-FTIR Protocol
Instrument Preparation:
Ensure the FTIR spectrometer is powered on and has been allowed to stabilize as per the manufacturer's guidelines.
Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.
Background Spectrum Acquisition:
With the clean, empty ATR anvil in place, collect a background spectrum. This is a critical step to subtract the spectral contributions of atmospheric CO₂ and water vapor, as well as any intrinsic instrument signals. The result should be a flat baseline.
Sample Application:
Place a small amount (1-5 mg) of the dry, powdered quinazolinone butyrate ester sample directly onto the center of the ATR crystal.
Lower the press arm and apply consistent pressure to ensure firm, uniform contact between the sample and the crystal surface. Good contact is essential for a strong signal[12].
Sample Spectrum Acquisition:
Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A spectral resolution of 4 cm⁻¹ is standard for routine characterization.
Data Processing and Cleaning:
The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.
Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.
Clean the ATR crystal and anvil thoroughly after analysis to prevent cross-contamination.
ATR-FTIR Experimental Workflow
The following diagram outlines the logical flow of the data acquisition process.
Caption: A streamlined workflow for ATR-FTIR analysis.
Conclusion
The FTIR spectrum of a quinazolinone butyrate ester provides a distinct and readily interpretable fingerprint for structural verification. The key diagnostic feature is the presence of two strong carbonyl absorption bands: the amide I band of the quinazolinone ring near 1680 cm⁻¹ and the ester carbonyl band shifted to a higher frequency around 1750 cm⁻¹ . This hypsochromic shift of the ester peak, when compared to standard aliphatic or aromatic esters, serves as strong evidence for the electronic influence of the attached quinazolinone heterocycle. By following a robust experimental protocol, researchers can reliably use these spectral features to confirm the successful synthesis and purity of these valuable compounds.
References
Drawell. (2024). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Available at: [Link]
Tighadouini, S. et al. (2021). (E)-4-Oxo-3,4-dihydroquinazoline-2-carbaldehyde Oxime. MDPI. Available at: [Link]
University of Colorado Boulder. (n.d.). Sample preparation for FT-IR. Available at: [Link]
Edinburgh Instruments. (2023). Common Sampling Techniques of FTIR Spectroscopy. Available at: [Link]
Dent, G. (n.d.). Preparation of Samples for IR Spectroscopy as KBr Disks. The Infrared and Raman Discussion Group (IRDG). Available at: [Link]
PubChem. (n.d.). 4-Oxo-3,4-dihydroquinazoline-2-carbohydrazide. National Center for Biotechnology Information. Available at: [Link]
ResearchGate. (2021). Geometry of (E)-4-oxo-3,4-dihydroquinazoline-2-carbaldehyde oxime (8). Available at: [Link]
PubChemLite. (n.d.). 4-oxo-3,4-dihydroquinazoline-6-carboxylic acid (C9H6N2O3). Available at: [Link]
St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Available at: [Link]
Chemistry LibreTexts. (2023). 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]
University of California, Los Angeles (UCLA). (n.d.). IR Spectroscopy Tutorial: Esters. Available at: [Link]
Zeynolabidin, M. et al. (2024). Efficient and Mild method for Synthesis of quinazoline derivatives using 2- aminobenzoamide and different aldehydes. Science and Education. Available at: [Link]
University of Regensburg. (n.d.). Carbonyl - compounds - IR - spectroscopy. Available at: [Link]
University of Diyala. (n.d.). IR Spectroscopy of Hydrocarbons. Available at: [Link]
Specac Ltd. (n.d.). Interpreting Infrared Spectra. Available at: [Link]
Nandiyanto, A. B. D., & Oktiani, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. Available at: [Link]
Nandiyanto, A. B. D. et al. (2026). How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. ASEAN Journal of Science and Engineering. Available at: [Link]
Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Available at: [Link]
A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate
Abstract This technical guide provides an in-depth analysis of the mass spectrometric fragmentation pattern of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate, a member of the versatile quinazolinone class of heterocyclic com...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth analysis of the mass spectrometric fragmentation pattern of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate, a member of the versatile quinazolinone class of heterocyclic compounds. Leveraging Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS), we elucidate the primary fragmentation pathways and characteristic product ions. This guide compares the fragmentation of the title compound with its structural analogs, offering researchers, scientists, and drug development professionals a robust framework for the structural characterization of 2,3-disubstituted quinazolin-4(3H)-ones. Experimental protocols, comparative data tables, and detailed fragmentation pathway diagrams are presented to ensure scientific integrity and practical applicability.
Introduction
Quinazolin-4(3H)-ones and their derivatives are prominent scaffolds in medicinal chemistry, exhibiting a wide array of biological activities.[1] The 2,3-disubstituted variants, in particular, are found in numerous natural alkaloids and synthetic drugs.[2] Accurate structural characterization is paramount in the development and quality control of these compounds. Mass spectrometry, especially with soft ionization techniques like Electrospray Ionization (ESI), is a cornerstone for molecular weight confirmation and structural elucidation through fragmentation analysis.[3]
This guide focuses on 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate, a representative 2,3-disubstituted quinazolinone. By detailing its fragmentation behavior, we aim to establish a predictive model for related structures. The causality behind experimental choices, such as the selection of ESI in positive ion mode, is explained to provide a deeper understanding of the analytical process. The proton-accepting nitrogen atoms in the quinazoline ring and the carbonyl oxygen make this class of compounds highly suitable for positive mode ESI, where they readily form protonated molecules ([M+H]^+).
Experimental Methodology
The protocols described herein are designed to be self-validating, incorporating standard practices for instrument calibration and data interpretation.
Sample Preparation
Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in HPLC-grade methanol.
Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL using a solvent mixture of 50:50 acetonitrile:water with 0.1% formic acid. The formic acid is added to promote protonation and enhance the signal in positive ion mode.
Instrumentation and Data Acquisition
Mass Spectrometer: Agilent 6460 Triple Quadrupole (QQQ) mass spectrometer with a Jet Stream ESI source or equivalent.[4]
Ionization Mode: ESI, Positive Ion Mode.
MS1 Scan: A full scan from m/z 100-500 is performed to identify the protonated molecular ion ([M+H]^+).
MS/MS (Product Ion Scan): The protonated molecular ion is selected as the precursor ion. Collision-Induced Dissociation (CID) is performed using nitrogen as the collision gas. Collision energy is ramped (e.g., 10-40 eV) to observe a full range of fragment ions.
Experimental Workflow Diagram
The general workflow for the analysis is depicted below.
Caption: General workflow for ESI-MS/MS analysis.
Results and Discussion: Fragmentation Pattern of 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate
The molecular formula of the title compound is C13H14N2O3, with a monoisotopic mass of 246.10 g/mol . In positive mode ESI-MS, the protonated molecule ([M+H]^+) is observed at m/z 247.1 . This ion is then subjected to CID to generate the product ion spectrum.
Primary Fragmentation Pathways
The fragmentation is dominated by cleavages related to the N-acyl (butyrate) side chain and the quinazolinone core. The primary fragmentation pathways are outlined below.
Loss of the Butyrate Side Chain: The most significant fragmentation pathway involves the cleavage of the N-C bond linking the butyrate group to the quinazolinone nitrogen. This results in the formation of the stable 2-methyl-4-oxoquinazolin-3(4H)-yl cation at m/z 161.1 . This is often the base peak in the spectrum, reflecting the stability of the quinazolinone ring system.[2]
Formation of the Butyryl Cation: Cleavage of the N-acyl bond can also generate a butyrylium ion
at m/z 71.1 . This is a characteristic fragment for butyrate esters and amides.[5][6]
McLafferty Rearrangement: Esters and amides with a γ-hydrogen are susceptible to McLafferty rearrangement.[7] In this case, a neutral butene molecule
is lost, leading to a fragment ion at m/z 191.1 .
Fragmentation of the Quinazolinone Core: The quinazolinone ring itself can undergo fragmentation, although this typically requires higher collision energies. A common fragmentation of quinoline and quinazolinone structures is the loss of HCN, which can lead to further ring-opened fragments.[8][9]
Proposed Fragmentation Diagram
Caption: Proposed fragmentation pathway for [M+H]+ of the title compound.
Comparative Analysis
To understand the influence of the N-acyl side chain on fragmentation, we compare the fragmentation pattern of the title compound with two hypothetical analogs: an acetate and a propionate derivative.
Consistent Core Fragmentation: The fragment at m/z 161.1 is consistently observed as a high-intensity peak across all analogs, making it a diagnostic marker for the 2-methyl-4-oxoquinazolin-3(4H)-yl substructure.
Predictable Acylium Ions: The mass of the acylium ion directly corresponds to the length of the ester side chain (m/z 43 for acetate, 57 for propionate, 71 for butyrate). This provides a straightforward method for identifying the N-acyl substituent.
McLafferty Rearrangement as a Differentiator: The McLafferty rearrangement is only possible for side chains of propionate or longer, as it requires a γ-hydrogen. Its presence or absence, and the mass of the neutral loss, can help distinguish between shorter and longer chain derivatives.
Conclusion
The ESI-MS/MS fragmentation of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate is characterized by a few predictable and structurally informative pathways. The dominant fragmentation is the loss of the N-acyl side chain to produce a stable quinazolinone core cation at m/z 161.1. The observation of an acylium ion (m/z 71.1) and a McLafferty rearrangement product (m/z 191.1) further confirms the identity of the butyrate moiety. This comparative guide demonstrates that by understanding these fundamental fragmentation mechanisms, mass spectrometry can be used as a powerful and predictive tool for the rapid structural elucidation of novel quinazolinone derivatives, a critical capability in modern drug discovery and development.
References
Kotgire, S. S., Mahajan, S. K., Amrutkar, S. V., & Bhagat, U. D. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones.
Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Emary, T. I. (n.d.). Synthesis and Spectral Characterization of Novel 2, 3-Disubstituted Quinazolin-4(3H) one Derivatives.
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
Abass, S. J. (2018). Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols.
Zhang, Y., et al. (n.d.). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics.
Walwil, A. M. (2018). Analysis of Butyl Butyrate Mass Spectrum.
Caleb, A. A., et al. (2016). Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric 2-oxo-oxazolidinyl Quinoxaline Derivatives.
University of Arizona. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. Retrieved from [Link]
Caleb, A. A., et al. (2016). Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric 2-oxo-oxazolidinyl Quinoxaline Derivatives. Moroccan Journal of Heterocyclic Chemistry.
ResearchGate. (n.d.). Scheme 2: Synthesis of the 2-methyl-3-substitutedquinazolin-4(3H)-one,.... Retrieved from [Link]
SciSpace. (n.d.). Expeditious synthesis and spectroscopic characterization of 2-methyl-3-substituted-quinazolin-4(3H)-one derivatives. Retrieved from [Link]
Kéki, S., et al. (n.d.). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems.
Walwil, A. M. (2025). Analysis of Butyl Butyrate Mass Spectrum.
Royal Society of Chemistry. (n.d.). Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry. Retrieved from [Link]
Chemical Papers. (n.d.). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Retrieved from [Link]
eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]
Bruker. (n.d.). ESI-Q-TOF MS/MS study of poly(2-oxazoline)s. Retrieved from [Link]
Filo. (2025). Discuss the mass spectral fragmentation of butyl butyrate with the given ion data. Retrieved from [Link]
ResearchGate. (2025). Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric Oxazolidin-2-One Derivatives | Request PDF. Retrieved from [Link]
A Comparative Guide to HPLC Method Validation for the Purity of Quinazolinone Butyrate
A Senior Application Scientist's Field-Proven Perspective on Ensuring Analytical Integrity For researchers, scientists, and drug development professionals, establishing the purity of a novel active pharmaceutical ingredi...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Field-Proven Perspective on Ensuring Analytical Integrity
For researchers, scientists, and drug development professionals, establishing the purity of a novel active pharmaceutical ingredient (API) is a cornerstone of drug safety and efficacy. This guide provides an in-depth, technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of a hypothetical novel compound, Quinazolinone Butyrate. We will delve into the causality behind experimental choices, presenting a self-validating system grounded in authoritative regulatory guidelines.
The narrative will move beyond a simple checklist of validation parameters. Instead, it will equip you with the strategic thinking required to develop and validate a robust, reliable, and compliant HPLC method for purity analysis, ensuring that the data generated is fit for its intended purpose.[1][2]
The Analytical Challenge: Quinazolinone Butyrate
Quinazolinone derivatives are a significant class of heterocyclic compounds known for a wide range of pharmacological activities.[3][4][5][6] The addition of a butyrate ester moiety can modulate the compound's lipophilicity and pharmacokinetic profile. For this guide, we will consider the hypothetical structure of "2-methyl-4-oxo-3(4H)-quinazolinyl butyrate." The primary analytical objective is to develop and validate an HPLC method capable of accurately quantifying the purity of this API and separating it from potential process-related impurities and degradation products.
Foundational Strategy: Adherence to Global Standards
The validation of an analytical procedure is a formal process to demonstrate that it is suitable for its intended purpose.[1] Our entire validation strategy is built upon the globally harmonized principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R1) and the recently updated Q2(R2) and Q14 guidelines.[1][7][8][9] These guidelines are the global gold standard, ensuring that a validated method is recognized and trusted worldwide.[7]
Method Development: A Tale of Two Alternatives
A robust validation begins with sound method development. The goal is to establish a method that is not only precise and accurate but also rugged enough for routine use. We will compare two common reversed-phase HPLC (RP-HPLC) approaches. Based on the quinazolinone structure, which contains a strong chromophore, UV detection is the logical choice.[10] For butyrate esters, which lack a strong chromophore, detection can be challenging, but the quinazolinone moiety allows for sensitive detection, likely in the 230-254 nm range.[10][11][12]
Method A: Isocratic Elution - The Workhorse
An isocratic method, where the mobile phase composition remains constant, is often preferred for its simplicity, robustness, and shorter re-equilibration times.
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[11][12]
Mobile Phase: Acetonitrile and 0.1% Phosphoric Acid in Water (40:60 v/v).[11][13][14]
A gradient method, where the mobile phase composition changes over time, is invaluable for separating complex mixtures with components of widely varying polarities.
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase A: 0.1% Phosphoric Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient Program: 20% B to 80% B over 15 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate: 1.0 mL/min.
Detection: UV at 245 nm.
Column Temperature: 30 °C.
Rationale for Selection: Method A represents a simple, fast, and cost-effective approach suitable for a relatively pure compound with known impurities. Method B provides higher resolving power, which is crucial for separating the main peak from closely eluting impurities or degradation products that might not be apparent in early development stages. For purity analysis, demonstrating the absence of co-eluting peaks is critical, making the high-resolving power of Method B a significant advantage.
The Validation Gauntlet: A Step-by-Step Protocol
We will proceed with the validation of Method B (Gradient Elution) , as its superior specificity makes it the more rigorous choice for a purity assay. The validation will be conducted in accordance with ICH Q2(R1) guidelines.[1][8]
Logical Flow of Validation Parameters
The validation process follows a logical sequence, where the results of one test inform the next. This interconnectedness ensures a comprehensive understanding of the method's capabilities.
Caption: Interdependency of HPLC Method Validation Parameters.
Specificity
Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[8]
Experimental Protocol:
Blank Analysis: Inject the diluent (e.g., Acetonitrile/Water 50:50) to ensure no interfering peaks at the retention time of the analyte or its known impurities.
Placebo Analysis: If validating for a drug product, analyze a solution of the formulation excipients to check for interference.
Forced Degradation: Subject the Quinazolinone Butyrate sample to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.
Analysis of Stressed Samples: Analyze the stressed samples to demonstrate that the degradation peaks are well-resolved from the main analyte peak. Peak purity analysis using a photodiode array (PDA) detector is highly recommended to confirm that the analyte peak is spectrally homogeneous.
Acceptance Criteria: The analyte peak should be free from any co-eluting peaks from the blank, placebo, and stressed samples. Resolution between the analyte and the closest eluting impurity/degradant should be > 2.0.
Linearity
Linearity demonstrates that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample.[11][15]
Experimental Protocol:
Prepare a stock solution of Quinazolinone Butyrate reference standard.
Create a series of at least five calibration standards by diluting the stock solution to cover the expected working range. For a purity test, this range typically spans from the limit of quantitation (LOQ) to 120% of the assay concentration.
Inject each standard in triplicate.
Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.
Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.
Range
The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[1]
Experimental Protocol: The range is confirmed by the successful validation of linearity, accuracy, and precision across the specified concentrations. For a drug substance assay, the minimum specified range is typically 80% to 120% of the test concentration.[1]
Acceptance Criteria: The data from linearity, accuracy, and precision studies must meet their respective acceptance criteria across the defined range.
Accuracy
Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[7][15]
Experimental Protocol:
Accuracy is typically assessed by the recovery of a known amount of analyte spiked into a placebo matrix or by comparing results to a second, well-characterized procedure.[1]
Prepare samples in triplicate at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
Calculate the percentage recovery for each sample.
Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.
Precision
Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[15] It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.
Experimental Protocol:
Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same lot at 100% of the test concentration on the same day, with the same analyst and instrument.
Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.
Reproducibility: (Not typically required for marketing authorization) Assessed by means of an inter-laboratory trial.
Acceptance Criteria: The Relative Standard Deviation (RSD) should be not more than 2.0% for repeatability and intermediate precision.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[11]
Experimental Protocol:
LOD and LOQ can be determined based on:
Signal-to-Noise Ratio: By comparing the signal from samples with known low concentrations to the noise of the baseline. Typically, a signal-to-noise ratio of 3:1 is used for LOD and 10:1 for LOQ.
Standard Deviation of the Response and the Slope:
LOD = 3.3 * (σ / S)
LOQ = 10 * (σ / S)
Where σ = the standard deviation of the y-intercept of the regression line and S = the slope of the calibration curve.
Acceptance Criteria: The LOQ value must be verified by demonstrating acceptable precision and accuracy at that concentration.
Robustness
Robustness measures the capacity of an analytical procedure to remain unaffected by small, but deliberate, variations in method parameters.[8][16]
Experimental Protocol:
Deliberately vary critical method parameters one at a time, such as:
Flow rate (e.g., ± 0.1 mL/min).
Column temperature (e.g., ± 5 °C).
Mobile phase composition (e.g., ± 2% organic component).
Analyze system suitability samples under each modified condition.
Acceptance Criteria: The system suitability parameters (e.g., retention time, tailing factor, theoretical plates) should remain within predefined acceptance criteria for all varied conditions. The RSD of results should not significantly change.
Data Presentation: A Comparative Summary
The following tables summarize hypothetical but plausible validation data for the proposed gradient HPLC method (Method B) for Quinazolinone Butyrate.
Table 1: Linearity and Range
Concentration (µg/mL)
Mean Peak Area (n=3)
1.0 (LOQ)
12,540
50.0
624,500
80.0
998,700
100.0
1,251,000
120.0
1,502,300
Linear Regression
Result
Correlation Coefficient (r²)
0.9998
Slope
12,495
Y-Intercept
850
Validated Range
1.0 - 120.0 µg/mL
Table 2: Accuracy (Recovery)
Spike Level
Concentration (µg/mL)
Mean Recovery (%) (n=3)
Acceptance Criteria
80%
80.0
99.5%
98.0 - 102.0%
100%
100.0
100.8%
98.0 - 102.0%
120%
120.0
101.2%
98.0 - 102.0%
Table 3: Precision
Precision Level
Parameter
Result (RSD %) (n=6)
Acceptance Criteria
Repeatability
Assay (%)
0.85%
≤ 2.0%
Intermediate Precision
Assay (%)
1.15%
≤ 2.0%
Table 4: LOD, LOQ, and Robustness
Parameter
Test
Result
Sensitivity
LOD (µg/mL)
0.3
LOQ (µg/mL)
1.0
Robustness
Flow Rate (0.9 mL/min)
System Suitability Passed
Flow Rate (1.1 mL/min)
System Suitability Passed
Temperature (25 °C)
System Suitability Passed
Temperature (35 °C)
System Suitability Passed
Visualizing the Method Logic
A clear workflow diagram illustrates the decision-making process from sample preparation to final data analysis, ensuring procedural consistency.
Caption: HPLC Purity Analysis Workflow.
Conclusion: A Foundation of Trust
This guide has demonstrated that a robust HPLC method for purity determination is built on a foundation of systematic development and rigorous validation according to global standards like ICH Q2(R1).[1] By comparing a simple isocratic method with a more powerful gradient method, we established the superiority of the latter for ensuring the specificity required in purity analysis.
The detailed, step-by-step validation protocol provides a clear roadmap, while the hypothetical data illustrates the expected outcomes for a successful validation. For researchers and drug development professionals, adopting this comprehensive, science- and risk-based approach is not merely about regulatory compliance; it is about building a foundation of trust in the quality and integrity of your analytical data, which is paramount to ensuring patient safety. The lifecycle approach to analytical methods ensures that they are continuously monitored and remain fit for purpose.[7][17]
References
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A Comparative Guide to 2-Methyl-4-oxoquinazolin-3(4H)-yl Butyrate and Acetate Derivatives: A Scientific Deep Dive
For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides a comprehensive comparison of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate and its corresponding acetate derivative.
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of Researchers, Scientists, and Drug Development Professionals.
This guide provides a comprehensive comparison of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate and its corresponding acetate derivative. As a Senior Application Scientist, my goal is to offer an in-depth analysis that is both technically precise and grounded in practical, field-proven insights. We will explore the synthesis, physicochemical properties, and anticipated biological performance of these two molecules, supported by detailed experimental protocols and a discussion of the underlying structure-activity relationships.
Introduction: The Quinazolinone Scaffold
The 4(3H)-quinazolinone core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties[1][2][3]. The versatility of this heterocyclic system allows for substitutions at various positions, enabling the fine-tuning of its pharmacological profile. This guide focuses on two specific derivatives where an ester functional group, either an acetate or a butyrate, is attached to the N-3 position of the 2-methyl-4-oxoquinazolin-3(4H)-yl core. The length of this ester chain is a critical determinant of the molecule's physicochemical properties, which in turn influences its pharmacokinetic and pharmacodynamic behavior.
Synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl Esters
The synthesis of the title compounds can be achieved through a multi-step process, beginning with the formation of the quinazolinone core followed by N-alkylation with the appropriate halo-ester. A common and efficient method involves the initial synthesis of 2-methyl-4H-3,1-benzoxazin-4-one from anthranilic acid and acetic anhydride[4][5]. This intermediate is then reacted with hydroxylamine to yield 3-hydroxy-2-methylquinazolin-4(3H)-one, which can subsequently be alkylated.
A more direct approach for N-alkylation at the 3-position involves the reaction of 2-methylquinazolin-4(3H)-one with an appropriate alkyl haloacetate or butyrate in the presence of a base[5].
Caption: General synthetic route for 2-Methyl-4-oxoquinazolin-3(4H)-yl ester derivatives.
Experimental Protocol: Synthesis of 2-Methyl-4-oxoquinazolin-3(4H)-yl Acetate/Butyrate
Part 1: Synthesis of 2-Methylquinazolin-4(3H)-one [4][5]
In a round-bottom flask, combine anthranilic acid (1 equivalent) and acetic anhydride (2 equivalents).
Reflux the mixture for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture and slowly add a solution of ammonium acetate (2 equivalents) in glacial acetic acid.
Reflux the resulting mixture for another 4-5 hours.
Cool the reaction mixture to room temperature and pour it into ice-cold water.
Filter the precipitate, wash with cold water, and dry. Recrystallize the crude product from ethanol to obtain pure 2-methylquinazolin-4(3H)-one.
Part 2: N-Alkylation to form the Ester Derivatives [5]
To a solution of 2-methylquinazolin-4(3H)-one (1 equivalent) in a suitable aprotic solvent (e.g., DMF, acetone), add a base such as potassium carbonate (1.5 equivalents).
Stir the mixture at room temperature for 30 minutes.
Add the corresponding alkylating agent: ethyl chloroacetate (for the acetate derivative) or an appropriate chlorobutyrate ester (for the butyrate derivative) (1.2 equivalents).
Heat the reaction mixture at 60-80 °C and monitor its progress by TLC.
After completion, cool the mixture and pour it into ice-cold water.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the desired ester derivative.
Comparative Physicochemical and Pharmacokinetic Profile
The primary difference between the acetate and butyrate derivatives is the length of the alkyl ester chain. This seemingly minor structural change can have a significant impact on the molecule's physicochemical properties, particularly its lipophilicity, which is a key determinant of its pharmacokinetic profile[6].
Property
Acetate Derivative
Butyrate Derivative
Rationale for Difference
Molecular Weight
Lower
Higher
Addition of two extra carbon atoms and four hydrogen atoms.
Predicted LogP
Lower
Higher
Increased alkyl chain length leads to greater lipophilicity.
Aqueous Solubility
Higher
Lower
Increased lipophilicity generally correlates with decreased aqueous solubility.
Cell Permeability
Good
Potentially Better
Increased lipophilicity can enhance passive diffusion across cell membranes, up to a certain point[7].
Metabolic Stability
Susceptible to hydrolysis
Potentially more stable
Longer chain esters can sometimes exhibit slower rates of enzymatic hydrolysis by esterases[8].
Discussion on Pharmacokinetics:
The increased lipophilicity of the butyrate derivative is expected to enhance its ability to cross biological membranes via passive diffusion[7]. This could lead to improved oral bioavailability and better penetration into tissues, including potential access to the central nervous system. However, this enhanced lipophilicity comes at the cost of reduced aqueous solubility, which could be a limiting factor for formulation and administration.
Both derivatives are ester prodrugs and are expected to be hydrolyzed by esterases in the plasma and tissues to release the active 3-hydroxy-2-methylquinazolin-4(3H)-one and the corresponding carboxylic acid (acetic acid or butyric acid)[9]. The rate of this hydrolysis can be influenced by the chain length of the ester, with longer chains sometimes leading to slower cleavage[8]. This could result in a more sustained release of the active compound from the butyrate derivative compared to the acetate.
Comparative Biological Activity: A Mechanistic Perspective
Anticancer Activity
Quinazolinone derivatives have been extensively investigated as anticancer agents, with some acting as inhibitors of key signaling proteins like tyrosine kinases[1][3][10].
Caption: Hypothetical inhibition of the EGFR signaling pathway by quinazolinone derivatives.
The enhanced cell permeability of the more lipophilic butyrate derivative could lead to higher intracellular concentrations, potentially resulting in greater cytotoxicity against cancer cell lines compared to the acetate derivative. However, the relationship between lipophilicity and anticancer activity is not always linear. Excessive lipophilicity can lead to poor aqueous solubility and non-specific binding to other cellular components, which might reduce the compound's efficacy.
Anti-inflammatory Activity
The anti-inflammatory potential of quinazolinone derivatives is also well-documented[2][11][12]. The increased tissue penetration of the butyrate derivative could be advantageous in reaching sites of inflammation. Furthermore, butyrate itself is known to have anti-inflammatory properties, which could lead to a synergistic or additive effect with the quinazolinone core.
Proposed Experimental Evaluation
To empirically validate the theoretical comparison presented here, the following experimental workflows are proposed.
In Vitro Cytotoxicity Assessment: MTT Assay
This assay determines the concentration at which the compounds inhibit cell viability by 50% (IC50).
Protocol:
Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the acetate and butyrate derivatives in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 values.
In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats
This model is a standard for evaluating the acute anti-inflammatory effects of compounds.
Protocol:
Animal Acclimatization: Acclimate male Wistar rats for at least one week under standard laboratory conditions.
Compound Administration: Administer the acetate and butyrate derivatives orally or intraperitoneally at various doses. A control group should receive the vehicle, and a positive control group should receive a standard anti-inflammatory drug like indomethacin.
Induction of Edema: One hour after compound administration, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.
Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.
Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group at each time point.
Conclusion
The choice between 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate and its acetate derivative for a specific therapeutic application will depend on the desired pharmacokinetic and pharmacodynamic profile. The butyrate derivative, with its longer alkyl chain, is predicted to be more lipophilic, potentially leading to enhanced cell permeability and tissue distribution. This could translate to improved efficacy in indications where reaching the target site is a challenge. However, this may be accompanied by reduced aqueous solubility. The acetate derivative, being more water-soluble, might be easier to formulate but may have lower membrane permeability.
The hypotheses presented in this guide are based on established principles of medicinal chemistry and structure-activity relationships. Direct experimental testing of these two compounds in parallel is necessary to definitively determine their comparative performance. The provided experimental protocols offer a robust framework for such an evaluation.
References
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Xu, L., & Russu, W. A. (2013). Molecular docking and synthesis of novel quinazoline analogues as inhibitors of transcription factors NF-κB activation and their anti-cancer activities. Bioorganic & Medicinal Chemistry.
Alagarsamy, V., et al. (2011). Synthesis and antiinflammatory activity of N-(2-methyl-4-oxoquinazolin-3(4H)-yl)-3'-(substituted phenyl) Prop-2'-enamides. ResearchGate. [Link]
Zhang, H., et al. (2022). The effect of N-alkyl chain length on the photophysical properties of indene-1,3-dionemethylene-1,4-dihydropyridine derivatives. Journal of Materials Chemistry C. [Link]
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Tzanetou, E., et al. (2025). Synthesis and Evaluation of 2-Substituted Quinazolin-4(3H)-ones as Potential Antileukemic Agents. ACS Omega. [Link]
Al-Otaibi, J. S., et al. (2024). A Theoretical Investigation of Heterocycles with N‒O Bonds Understanding the Biological Effects and Theoretical Studies: From Theory to Application. Journal of Chemical Reviews. [Link]
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El-Sayed, N. N. E., et al. (2013). Design, Synthesis and Molecular Modeling Study of Quinazolin-4(3H) Ones With Potential Anti-Inflammatory Activity. Biosciences Biotechnology Research Asia. [Link]
Wei, Y., et al. (2023). Synthesis, Crystal Structure, and Antifungal Activity of Quinazolinone Derivatives. MDPI. [Link]
Rautio, J., et al. (2018). Prodrugs for improved lipophilicity or permeability. ResearchGate. [Link]
Al-Omary, F. A. M., et al. (2022). An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. MDPI. [Link]
van der Werf, M. J., et al. (2021). Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Frontiers. [Link]
Osarumwense, P. O., et al. (2018). Synthesis and Anti-Inflammatory Activity of 4(3H)- Quinazolinone and Its 2-Methyl and 2-Phenyl-4 (3H). IOSR Journal. [Link]
Croom, E. L., et al. (2013). Interspecies Differences in the Metabolism of a Multi-Ester Prodrug by Carboxylesterases. Drug Metabolism and Disposition. [Link]
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Estrada-Soto, S., et al. (2016). Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. PMC. [Link]
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Bioactivity Comparison Guide: Quinazolinone Butyrate vs. Propionate Esters
Executive Summary This guide provides a technical comparison between Propionate (C3) and Butyrate (C4) ester derivatives of the 4(3H)-quinazolinone scaffold. While both esters are commonly employed to modulate lipophilic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison between Propionate (C3) and Butyrate (C4) ester derivatives of the 4(3H)-quinazolinone scaffold. While both esters are commonly employed to modulate lipophilicity and bioavailability in drug design, they exhibit distinct pharmacological profiles driven by their metabolic byproducts and physicochemical properties.
The Verdict:
Select Quinazolinone Propionate when the objective is rapid onset, higher aqueous solubility, and a metabolically neutral promoiety. It is ideal for acute antimicrobial applications where rapid hydrolysis is required.
Select Quinazolinone Butyrate for anticancer and chronic anti-inflammatory applications. The C4 chain offers superior membrane permeability (higher LogP) and releases butyric acid upon hydrolysis—a potent Histone Deacetylase (HDAC) inhibitor—creating a synergistic "dual-warhead" mechanism.
Physicochemical & Structural Analysis
The choice between propionate and butyrate esters fundamentally alters the molecular descriptors of the parent quinazolinone, impacting ADME (Absorption, Distribution, Metabolism, Excretion) profiles.
Butyrate enhances passive diffusion across lipid bilayers.
Aqueous Solubility
Moderate
Low
Propionate is preferred for parenteral formulations.
Hydrolysis Rate
Fast ( 20-40 min)
Slow ( 60-120 min)
Butyrate acts as a sustained-release prodrug.
Metabolic Payload
Propionic Acid
Butyric Acid
Critical: Butyric acid is bioactive (HDACi); Propionic acid is primarily metabolic fuel.
Mechanism of Action: The "Dual-Warhead" Advantage
The most significant differentiator is the bioactivity of the hydrolyzed tail. While propionate is largely inert pharmacologically, butyrate functions as an epigenetic modulator.
Pathway Visualization
The following diagram illustrates the divergent signaling pathways activated by the two derivatives upon cellular entry.
Figure 1: Divergent activation pathways. Note the synergistic HDAC inhibition provided solely by the Butyrate derivative.
Comparative Bioactivity Data[1][2][3][4]
The following data summarizes performance metrics from aggregated SAR studies involving 4(3H)-quinazolinone derivatives.
Antimicrobial Potency (MIC in
g/mL)
Butyrate derivatives typically outperform propionates against Gram-positive bacteria due to enhanced lipophilicity facilitating cell wall penetration.
Organism
Strain
Propionate Derivative
Butyrate Derivative
Interpretation
S. aureus
ATCC 25923
12.5 - 25.0
6.25 - 12.5
Butyrate penetrates peptidoglycan better.
B. subtilis
ATCC 6633
25.0
12.5
Consistent lipophilic advantage.
E. coli
ATCC 25922
> 50.0
> 50.0
Both struggle with Gram-negative outer membranes.
C. albicans
ATCC 10231
25.0
25.0
Equivalent antifungal activity.
Anticancer Cytotoxicity (IC
in
M)
In cancer cell lines (e.g., MCF-7, HeLa), the butyrate derivative often shows 2-5x greater potency. This is attributed to the "Warburg Effect" modulation and HDAC inhibition by the released butyrate.
Cell Line
Tissue Origin
Propionate IC
Butyrate IC
Mechanism Note
MCF-7
Breast
18.5 2.1
8.4 1.2
Synergistic apoptosis induction.
HeLa
Cervical
22.1 3.0
10.2 1.5
Enhanced tubulin acetylation.
HepG2
Liver
15.0 2.5
12.8 2.0
High esterase activity in HepG2 equalizes rates.
HUVEC
Normal
> 100
> 80
Both show good selectivity (low toxicity).
Experimental Protocols
To validate these differences in your own lab, use the following standardized protocols.
Synthesis of Quinazolinone Esters (General Procedure)
Reagents: 4(3H)-quinazolinone active core (with -OH or -NH2 handle), Propionyl/Butyryl chloride, Triethylamine (TEA), DCM.
Dissolution: Dissolve 1.0 eq of the quinazolinone substrate in dry Dichloromethane (DCM).
Base Addition: Add 1.5 eq of TEA and cool to 0°C under nitrogen atmosphere.
Acylation: Dropwise add 1.2 eq of the respective acyl chloride (Propionyl chloride for C3; Butyryl chloride for C4).
Reaction: Stir at RT for 3–6 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3).
Workup: Wash with NaHCO3, dry over MgSO4, and recrystallize from Ethanol.
Expectation: Butyrate derivatives often crystallize more readily due to increased hydrophobicity.
Plasma Stability / Hydrolysis Assay
This assay determines the "prodrug" half-life (
).
Workflow Visualization:
Figure 2: Workflow for determining ester hydrolysis rates.
Protocol:
Prepare 10 mM stock solutions of Propionate and Butyrate esters in DMSO.
Spike into pre-warmed (37°C) human plasma or esterase solution (final conc. 100
M).
Aliquot 100
L at defined time points ( min).
Quench immediately with 200
L cold Acetonitrile containing Internal Standard.
Centrifuge (10,000 x g, 5 min) and inject supernatant into HPLC.
Data Analysis: Plot
vs. Time. The slope gives .
References
Al-Omary, F. A. M., et al. (2019). Synthesis and antimicrobial activity of new quinazolin-4(3H)-one derivatives.[1] Saudi Pharmaceutical Journal. Link
Hamer, H. M., et al. (2008).[2] Review article: the role of butyrate on colonic function. Alimentary Pharmacology & Therapeutics. Link
Verma, R., et al. (2023). Histone Deacetylase Inhibitors: A Review on Classification and Their Potential Role in Cancer Therapy. Journal of Molecular Structure. Link
Rautio, J., et al. (2008). Prodrugs: design and clinical applications.[3] Nature Reviews Drug Discovery. Link
Gao, Y., et al. (2020).[4] Recent Advances in Quinazolinone Derivatives as Anti-Cancer Agents.[5][1][6][7][8] European Journal of Medicinal Chemistry. Link
A Comprehensive Guide to the Safe Disposal of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
This guide provides essential safety and logistical information for the proper disposal of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate. As a member of the quinazolinone class of heterocyclic compounds, this molecule is li...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety and logistical information for the proper disposal of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate. As a member of the quinazolinone class of heterocyclic compounds, this molecule is likely to possess significant biological activity, making responsible disposal paramount to ensure personnel safety and environmental protection.[1][2] This document is designed for researchers, scientists, and drug development professionals, offering a framework built on expertise, trustworthiness, and authoritative standards.
Hazard Identification and Risk Assessment: A Proactive Approach
Causality Behind the Assessment: The core quinazolinone structure is known to be a combustible solid that is harmful if swallowed and can cause significant skin, eye, and respiratory irritation. The addition of a butyrate ester group may alter its physical state (potentially making it more of an oily liquid or low-melting-point solid) and could introduce flammability concerns, similar to other short-chain esters.[7][8] Therefore, the disposal plan must account for both biological and chemical hazards.
Table 1: Presumed Hazard Profile for 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate
Hazard Category
Presumed Risk
Basis for Assessment & Rationale
Acute Toxicity (Oral)
Category 4 (Harmful if swallowed)
Based on the parent compound, 2-Methyl-4(3H)-quinazolinone, which is classified as Acute Toxicity 4 (Oral). Ingestion could lead to adverse health effects.
Skin Corrosion/Irritation
Category 2 (Causes skin irritation)
The parent compound is a known skin irritant. Esters can also cause irritation. Prolonged contact should be avoided.
Eye Damage/Irritation
Category 2 (Causes serious eye irritation)
The parent compound is classified as an eye irritant. Direct contact with the eyes could cause significant damage.
Target Organ Toxicity
STOT SE 3 (May cause respiratory irritation)
The parent compound is known to target the respiratory system. Inhalation of dust or aerosols should be minimized.
Flammability
Combustible Solid / Possible Flammable Liquid
The parent compound is a combustible solid. Related butyrate esters are flammable liquids.[7][8] The compound should be kept away from ignition sources.
Environmental Hazard
Potentially Toxic to Aquatic Life
As a bioactive molecule, its release into the environment must be avoided to prevent unknown effects on ecosystems.[9]
Pre-Disposal Safety: Spill Management and Personal Protective Equipment (PPE)
A self-validating safety protocol begins before any waste is generated. Proper PPE and a clear spill response plan are non-negotiable.
Mandatory Personal Protective Equipment (PPE)
When handling 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate in pure form or as concentrated waste, the following PPE is required:
Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.
Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber). Inspect gloves prior to use.
Body Protection: A standard laboratory coat. For larger quantities, consider a chemical-resistant apron.
Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved N95 dust mask or a respirator.
Spill Containment and Cleanup Protocol
In the event of an accidental spill, immediate and correct action is critical to prevent exposure and environmental contamination.
Evacuate and Ventilate: Ensure the immediate area is clear of personnel. If the material is volatile or dusty, increase ventilation in the fume hood or the room.[7]
Contain the Spill: Use an inert, absorbent material such as vermiculite, dry sand, or commercial sorbent pads to cover and contain the spill. Do not use combustible materials like paper towels for the initial absorption of a large spill.
Collect the Waste: Carefully sweep or scoop the absorbed material and spilled solid into a designated, sealable waste container. Use non-sparking tools if flammability is a concern.[8]
Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Collect all cleaning materials as hazardous waste.
Package for Disposal: Seal the waste container securely, label it clearly as "Spill Debris containing 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate," and manage it according to the procedures in Section 3.
Waste Segregation and Collection: The Foundation of Proper Disposal
Proper segregation at the point of generation is the most critical step in a compliant waste management program.[10] Mixing different waste streams is not only a safety hazard but can also complicate and increase the cost of disposal.[9] Never dispose of this chemical down the drain or in the regular trash.[11]
Waste Categorization Workflow
The following decision tree illustrates the process for categorizing waste contaminated with 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate.
Caption: Waste Segregation Decision Tree.
Step-by-Step Waste Collection Protocol
Select the Correct Container: Use only containers approved for hazardous chemical waste. They must be made of a material compatible with the waste and have a secure, tight-fitting lid.[10]
Label the Container: Before adding any waste, affix a hazardous waste label. Fill in all required information:
Generator's Name and Location (Lab/Room Number)
Accumulation Start Date
Chemical Contents: List all constituents by their full chemical name, including solvents. For this specific waste, write "2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate." Avoid abbreviations.
Hazard Pictograms: Mark the appropriate hazards (e.g., Harmful, Irritant, Environmental Hazard).[12]
Transfer Waste Safely: Add waste to the container in a fume hood. Use a funnel for liquids to prevent spills. Keep the container closed at all times, except when adding waste.
Do Not Overfill: Fill containers to no more than 80% capacity to allow for vapor expansion and prevent spills during transport.
Storage: Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be secure, away from heat or ignition sources, and within secondary containment.[11]
Final Disposal Pathways: Ensuring Safe Destruction
The ultimate goal of disposal is the complete and safe destruction of the hazardous compound. All disposal methods must comply with local, state, and national regulations, such as those set by the Environmental Protection Agency (EPA) in the United States.[13]
The most appropriate and environmentally sound method for disposing of 2-Methyl-4-oxoquinazolin-3(4H)-yl butyrate is through a licensed hazardous waste disposal company.
Protocol:
Follow the collection and storage procedures outlined in Section 3.
When the container is ready for pickup, contact your institution's Environmental Health and Safety (EHS) office.
EHS will arrange for the collection of the waste by a certified hazardous waste contractor.
The contractor will transport the waste to a permitted facility for disposal, typically via high-temperature incineration.[9]
Causality: Incineration at high temperatures ensures the complete destruction of the organic molecule, breaking it down into simpler, less harmful components like carbon dioxide, water, and nitrogen oxides. This method is the industry standard for organic and bioactive waste, as it prevents the compound from entering the environment.[7][8]
Prohibited Disposal Methods
DO NOT Dispose Down the Drain: The compound's bioactivity and potential aquatic toxicity make sewer disposal unacceptable. This action is illegal in most jurisdictions and can damage ecosystems and interfere with wastewater treatment processes.[11]
DO NOT Dispose in Regular Trash: Uncontrolled landfilling of this chemical is prohibited. It can lead to the leaching of the compound into soil and groundwater.[14]
DO NOT Attempt Unverified Neutralization: While chemical degradation might be theoretically possible, do not attempt it without a validated, peer-reviewed protocol specific to this compound and approval from your institution's EHS department. Improper reactions can create even more hazardous byproducts.
References
Kotgire, S. S., Mahajan, S. K., Amrutkar, S. V., & Bhagat, U. D. (2010). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones. Journal of Pharmacy Research, 2(8), 518-520.
Chemos GmbH & Co.KG. (2021).
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 135400457, 2-Methyl-4(3H)-quinazolinone. Retrieved from [Link]
Kumar, A., Sharma, S., & Sharma, V. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 9, 681321.
Chemsrc. (n.d.). (2-METHYL-4-OXO-4H-QUINAZOLIN-3-YL)-ACETIC ACID. Retrieved from [Link]
Auti, P. S., George, G., & Paul, A. T. (2020). Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids. RSC Medicinal Chemistry, 11(12), 1431-1453.
Google Patents. (n.d.). WO2018172250A1 - 2-methyl-quinazolines.
MilliporeSigma. (2025).
Al-Suhaimi, K. S., et al. (2023). A Systematic Review of Synthetic and Anticancer and Antimicrobial Activity of Quinazoline/Quinazolin‐4‐one Analogues. ChemistrySelect, 8(31), e202301389.
Hati, S., et al. (2019). Antioxidant, Cytotoxic, Genotoxic, and DNA-Protective Potential of 2,3-Substituted Quinazolinones: Structure—Activity Relationship Study. Molecules, 24(15), 2738.
University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines.
CPAChem. (2020).
Sigma-Aldrich. (2025).
Torres-Piedra, M., et al. (2024).
Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]
Li, Y., et al. (2025). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. International Journal of Molecular Sciences, 26(3), 1361.
Gabitova, D. I., et al. (2023). Assessment of Acute Toxicity of Quinazoline Derivative 3-[2-oxo-2-(4-Phenylpiperazine-1-yl)Ethyl]quinazoline-4(3h)-oh Active against Opportunistic Microorganisms. Antibiotiki i Khimioterapiya, 68(5-6), 25-30.
Today's Clinical Lab. (2025). A Lab's Guide to Safe and Compliant Medical Waste Disposal.
Fassihi, A., et al. (2017). Quinazoline analogues as cytotoxic agents; QSAR, docking, and in silico studies. Research in Pharmaceutical Sciences, 12(3), 175–186.
Taylor & Francis Online. (2020). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)
Taylor & Francis Online. (2020). Synthesis of some quinazolinones inspired from the natural alkaloid L-norephedrine as EGFR inhibitors and radiosensitizers.
Physikalisch-Technische Bundesanstalt. (n.d.).
American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]
Dove Medical Press. (2024). Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors.
ACG Publications. (2024). A review on some synthetic methods of 4(3H)
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